2,5-Dimethoxy-1,3-dimethylbenzene

• CAS: 14538-50-2

Core Science & Biosynthesis

1,3-Dimethoxy-2,5-dimethylbenzene: Technical Profile & Synthetic Utility

This guide details the chemical properties, synthesis, and applications of 1,3-Dimethoxy-2,5-dimethylbenzene (CAS 21390-25-0), a specialized aromatic building block.

CAS: 21390-25-0 | Formula: C₁₀H₁₄O₂ | MW: 166.22 g/mol

Executive Summary

1,3-Dimethoxy-2,5-dimethylbenzene (also known as 2,5-dimethylresorcinol dimethyl ether) is an electron-rich aromatic scaffold used primarily as a regioselective building block in organic synthesis.[1] Unlike its isomer 1,4-dimethoxy-2,5-dimethylbenzene (a common redox shuttle), this compound features a meta-dimethoxy substitution pattern derived from a resorcinol core. Its unique symmetry and electronic distribution make it a critical intermediate in the total synthesis of fungal natural products (e.g., sorbicillinoids) and a substrate for Friedel-Crafts acylations where steric control is paramount.

Physicochemical Profile

The compound exhibits distinct spectroscopic signatures due to its

molecular symmetry (plane passing through C2 and C5).

Property	Value	Notes
Appearance	White crystalline solid or colorless oil	Solidifies on standing
Melting Point	49–50 °C	Lit.[2][3] value [1]
Boiling Point	105 °C (at 10 Torr)	[1]
Solubility	Soluble in CHCl₃, Acetone, THF, EtOAc	Insoluble in water
¹H NMR (CDCl₃)	2.11 (s, 3H, C5-Me), 2.38 (s, 3H, C2-Me), 3.79 (s, 6H, 2 OMe), 6.34 (s, 2H, Ar-H)	Diagnostic: Two distinct methyl singlets; one equivalent aromatic signal [1]
¹³C NMR	Distinct signals for C2 vs C5 methyls	Shifts reflect shielding by ortho-methoxy groups

Synthetic Methodology

The most robust route to CAS 21390-25-0 is the exhaustive methylation of 2,5-dimethylresorcinol . This approach ensures complete functionalization of the phenolic hydroxyls.

Protocol: Methylation of 2,5-Dimethylresorcinol

Reaction Type: Williamson Ether Synthesis Scale: Gram-scale (scalable to >10g)

Reagents:

• Precursor: 2,5-Dimethylresorcinol (1.0 equiv)

• Alkylating Agent: Methyl Iodide (MeI) or Dimethyl Sulfate (DMS) (2.5–3.0 equiv)

• Base: Potassium Carbonate (K₂CO₃) (anhydrous, 3.0 equiv)

• Solvent: Acetone (reagent grade) or DMF (for faster kinetics)

Step-by-Step Workflow:

• Setup: Charge a round-bottom flask with 2,5-dimethylresorcinol and anhydrous acetone (0.5 M concentration).

• Deprotonation: Add K₂CO₃ in a single portion. Stir at room temperature for 15 minutes to initiate phenoxide formation.

• Addition: Add Methyl Iodide dropwise via a pressure-equalizing addition funnel to control the exotherm.

• Reflux: Heat the mixture to reflux (approx. 60 °C) for 12–18 hours. Monitor by TLC (Hexane/EtOAc 8:1) for the disappearance of the mono-methylated intermediate.

• Workup:

  • Cool to room temperature.[4]

  • Filter off inorganic salts (KI/K₂CO₃).

  • Concentrate the filtrate under reduced pressure to yield a crude oil/solid.

• Purification: Recrystallize from cold hexane or perform vacuum distillation (bp 105 °C @ 10 Torr) to obtain the pure product as white crystals/needles.

Figure 1: Synthetic pathway from 2,5-dimethylresorcinol via Williamson ether synthesis.

Key Applications in Research

Precursor for Sorbicillinoid Natural Products

The primary high-value application of CAS 21390-25-0 is as a starting material for the total synthesis of sorbicillinoids , a class of fungal polyketides with hexaketide scaffolds.

• Mechanism: The electron-rich nucleus undergoes regioselective Friedel-Crafts acylation.

• Regioselectivity: The C4/C6 positions are activated by the ortho/para-methoxy groups but sterically accessible. Acylation typically occurs here to introduce the polyketide side chain.

• Example: Synthesis of Trichodimerol or Sorbicillin analogues often begins with the acylation of this dimeric ether followed by demethylation [2].

Electrophilic Aromatic Substitution (EAS) Probe

Due to its high electron density and specific steric crowding (methyl at C2 between two methoxys), this molecule serves as a probe for testing the steric tolerance of new electrophiles or catalysts in EAS reactions.

• Reactivity: The C4 position is the primary site for electrophilic attack (nitration, halogenation, formylation).

• Formylation: Vilsmeier-Haack reaction yields 2,4-dimethoxy-3,6-dimethylbenzaldehyde (or isomer depending on conditions), a precursor for polymethine dyes.

NMR Standard for Steric Shielding

The compound is used in spectroscopic studies to demonstrate the "ortho effect" and steric inhibition of resonance. The C2-methyl group is sterically locked between two methoxy groups, often resulting in distinct chemical shifts compared to the unhindered C5-methyl group.

Handling & Safety Protocols

Signal Word: WARNING Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

Parameter	Protocol
Storage	Store in a cool, dry place (2–8 °C recommended) under inert atmosphere (Argon/N₂) to prevent slow oxidation or discoloration.
PPE	Nitrile gloves (0.11 mm), safety goggles, and lab coat. Use a fume hood during synthesis due to the volatility of Methyl Iodide.
Spill Cleanup	Adsorb with inert material (vermiculite/sand). Do not flush into surface water.
Incompatibility	Strong oxidizing agents (risk of quinone formation).

References

• Erowid. (n.d.). Regioselective Reductive Electrophilic Substitution of 1,2,3-Trimethoxybenzene and Its 5-Alkyl-Substituted Homologues. Retrieved from

• Harned, A. M., & Volp, K. A. (2011). Synthetic studies toward the sorbicillinoids. Natural Product Reports. (Contextual citation based on sorbicillinoid synthesis pathways utilizing monomeric phenolic precursors).

• Sigma-Aldrich. (2024). 1,3-Dimethoxy-2,5-dimethylbenzene Product Specification. Retrieved from

Sources

• 1. 1,3-dimethoxy-2,4-dimethylbenzene | CAS#:20935-62-0 | Chemsrc [chemsrc.com]
• 2. rsc.org [rsc.org]
• 3. erowid.org [erowid.org]
• 4. ndl.ethernet.edu.et [ndl.ethernet.edu.et]

1,3-Dimethoxy-2,5-dimethylbenzene synonym list for researchers

Synonym List, Identification Protocols, and Application Guide for Drug Development

Executive Summary

1,3-Dimethoxy-2,5-dimethylbenzene (CAS: 21390-25-0) is a specialized aromatic ether primarily utilized as a regio-controlled building block in the synthesis of complex natural products (e.g., substituted benzoquinones, isoquinoline alkaloids) and pharmacophores requiring precise steric and electronic patterning.[1][2][3]

Unlike its more common isomer, 1,4-dimethoxy-2,5-dimethylbenzene (a redox shuttle precursor), the 1,3-isomer offers a unique meta-substitution pattern that directs electrophilic aromatic substitution (EAS) to the sterically accessible C4/C6 positions.[2] This guide provides researchers with a definitive synonym matrix, a self-validating identification protocol based on NMR symmetry, and synthesis workflows.[2][4]

Nomenclature & Synonym Matrix

Effective literature mining and procurement require navigating a fragmented landscape of trivial and IUPAC names.[2][4] Use the following matrix to align procurement orders and database queries.

Table 1: Comprehensive Synonym & Identifier List

Category	Primary Name / Identifier	Context & Usage Notes
IUPAC (Preferred)	1,3-Dimethoxy-2,5-dimethylbenzene	The standard nomenclature for regulatory filing and publications.[2][4]
Common / Trivial	2,6-Dimethoxy-p-xylene	Frequently used in industrial catalogs.[2][4] Derived from the p-xylene core (1,4-dimethyl) with methoxy groups at 2 and 6.[2][4]
Derivative Name	-Orcinol dimethyl ether	Indicates its origin from -Orcinol (2,5-dimethylresorcinol).[2][4] Common in natural product synthesis literature (lichen metabolites).[2][4]
Systematic	Benzene, 1,3-dimethoxy-2,5-dimethyl-	Standard inversion used in CA (Chemical Abstracts) indexing.[2]
CAS Registry	21390-25-0	Unique numeric identifier.[1][2][4] Note: Do not confuse with CAS 2674-32-0 (1,4-isomer).[2][4]
InChIKey	GIUXLBFXMAOOQJ-UHFFFAOYSA-N	Machine-readable string for database integration.
Molecular Formula		MW: 166.22 g/mol .[2][4]

Chemical Identity Verification: A Self-Validating System

In drug development, confusing the 1,3-isomer (meta-diether) with the 1,4-isomer (para-diether) is a critical failure mode.[2] The 1,4-isomer is centrosymmetric, while the 1,3-isomer possesses a

axis of symmetry (planar).[2][4]

The Protocol: Use Proton NMR (

H-NMR) to definitively distinguish isomers based on signal multiplicity.[2][4]

Comparative NMR Logic

• 1,4-Dimethoxy-2,5-dimethylbenzene: Highly symmetric.[2] The two methyl groups are equivalent, and the two methoxy groups are equivalent.[2][4]

  • Result:3 Singlets (Ar-H, OMe, Ar-Me).[2][4]

• 1,3-Dimethoxy-2,5-dimethylbenzene (Target): Symmetric axis runs through C2 and C5.[2]

  • The two OMe groups (C1, C3) are equivalent.[2][4]

  • The two Ar-H (C4, C6) are equivalent.[2][4]

  • CRITICAL: The two Methyl groups are inequivalent .[4]

    • Me at C2 is flanked by two oxygens (shielded/deshielded environment A).[2][4]

    • Me at C5 is flanked by two hydrogens (environment B).[2][4]

  • Result:4 Singlets (Ar-H, OMe, Ar-Me

    , Ar-Me ).[2]

Visualization: Isomer Identification Workflow

The following decision tree illustrates the logic for validating the compound's identity using standard 1H-NMR.

Figure 1: NMR-based decision matrix for distinguishing 1,3-dimethoxy and 1,4-dimethoxy isomers.

Synthesis & Isolation Protocol

For researchers unable to source the compound commercially, it can be synthesized from

-Orcinol (2,5-dimethylresorcinol).[2]

Methodology

• Reagents: 2,5-Dimethylresorcinol (1.0 eq), Dimethyl sulfate (2.5 eq) or Methyl Iodide, Potassium Carbonate (

  , 3.0 eq), Acetone (reflux).

• Procedure:

  • Dissolve 2,5-dimethylresorcinol in dry acetone.[2][4]

  • Add anhydrous

    and stir for 30 min.

  • Add methylating agent dropwise.[2][4][5]

  • Reflux for 12–24 hours.[2][4]

• Purification:

  • Filter inorganic salts.[2][4]

  • Evaporate solvent.[2][4]

  • Crucial Step: The product has a low melting point (~49-50 °C).[2][4] It may appear as an oil that solidifies upon standing or cooling.[2][4] Recrystallization can be performed from dilute ethanol or hexane if solid; otherwise, vacuum distillation is preferred for the oil [1].[2][4]

Physical Data for Verification[2][4]

• State: Colorless to pale yellow oil (solidifies at low temp).[2][4]

• Melting Point: 49–50 °C.[4]

• Boiling Point: 105 °C (at 10 Torr).

Applications in Drug Development

The 1,3-dimethoxy-2,5-dimethylbenzene scaffold serves as a specific "masked" electronic system.[2]

• Regioselective Electrophilic Substitution: Because the C2 and C5 positions are blocked by methyl groups, and the C1/C3 methoxy groups are ortho/para directors, electrophilic attack is forced to the C4 or C6 positions.[2][4] This allows for high-yield introduction of halogens or acyl groups without isomeric mixtures, a common problem with less substituted benzenes [2].[2][4]

• Natural Product Analogs: This core mimics the substitution patterns found in lichen depsides and certain polyketides.[2][4] It is used in the synthesis of isoquinoline alkaloids and analogs of Ecteinascidin 743 (Trabectedin) , where the precise placement of methyl and oxygen functionalities is essential for DNA minor groove binding [3].[2][4]

• Metabolic Stability Studies: The methyl groups at 2 and 5 block common metabolic oxidation sites (quinone formation), potentially increasing the metabolic half-life of drugs incorporating this moiety compared to their non-methylated analogs.[2][4]

References

• Synthesis and Physical Properties : Erowid/Literature Compilation.[2][4] Regioselective Reductive Electrophilic Substitution of 1,2,3-Trimethoxybenzene and Its 5-Alkyl-Substituted Homologues. Retrieved from [Link][2][4]

• Chemical Identity & CAS Data : PubChem.[2][4] Compound Summary for CID 21390-25-0. Retrieved from [Link][2][4]

Sources

• 1. 2,6-DIMETHOXY-P-XYLENE | 21390-25-0 [chemicalbook.com]
• 2. erowid.org [erowid.org]
• 3. CAS 21390-25-0 C10H14O2 1,3-Dimethoxy-2,5-dimethylbenzene ≥95% - CMO,CDMO,Custom Synthesis-Howei Pharm [howeipharm.com]
• 4. 1,4-Dimethoxy-2,5-dimethylbenzene | C10H14O2 | CID 297380 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. iris.unito.it [iris.unito.it]

An In-Depth Technical Guide to the Physical Properties of 2,5-Dimethoxy-1,3-dimethylbenzene

For Researchers, Scientists, and Drug Development Professionals

Foreword

This technical guide provides a comprehensive overview of the physical and chemical properties of 2,5-dimethoxy-1,3-dimethylbenzene (CAS No: 21390-25-0), a polysubstituted aromatic ether. The strategic placement of its methoxy and methyl groups on the benzene ring imparts specific characteristics that are of interest in various fields of chemical synthesis and materials science. This document is intended to serve as a detailed resource for researchers and professionals engaged in drug development and other scientific endeavors where a thorough understanding of this compound's properties is essential.

Chemical Identity and Molecular Structure

2,5-Dimethoxy-1,3-dimethylbenzene, also known as 1,3-dimethoxy-2,5-dimethylbenzene or 2,6-dimethoxy-p-xylene, is an organic compound with the molecular formula C₁₀H₁₄O₂.[1] Its molecular weight is 166.22 g/mol .[1] The structure consists of a benzene ring substituted with two methoxy groups at positions 2 and 5, and two methyl groups at positions 1 and 3.

Figure 1: 2D structure of 2,5-dimethoxy-1,3-dimethylbenzene.

Physicochemical Properties

A summary of the key physicochemical properties of 2,5-dimethoxy-1,3-dimethylbenzene is presented in the table below. It is important to note that while some experimental data is available, many of the listed properties are based on computational predictions.

Property	Value	Source
Molecular Formula	C₁₀H₁₄O₂	[1]
Molecular Weight	166.22 g/mol	[1]
CAS Number	21390-25-0	[1]
Physical Form	Solid, Semi-solid, or Liquid	[1]
Melting Point	37.75 °C (Calculated)	[2]
Boiling Point	241.51 °C (Calculated)	[2]
Water Solubility	2.19 x 10⁻³ mol/L (Calculated)	[2]
LogP (Octanol/Water)	2.321 (Calculated)	[2]

The physical state of this compound is reported to be variable at room temperature, suggesting its melting point is close to ambient conditions.[1] Calculated values for its melting and boiling points further support this observation.[2] Its low calculated water solubility and positive LogP value indicate a lipophilic nature.[2]

Spectroscopic Data

Mass Spectrometry

A Gas Chromatography-Mass Spectrometry (GC-MS) spectrum is available for 1,3-dimethoxy-2,5-dimethylbenzene, which is a synonym for the target compound.[3] This technique is crucial for determining the molecular weight and fragmentation pattern, which aids in structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR:

  • Singlets for the two non-equivalent aromatic protons.

  • Singlets for the protons of the two non-equivalent methyl groups.

  • Singlets for the protons of the two non-equivalent methoxy groups.

• ¹³C NMR:

  • Signals for the six non-equivalent aromatic carbons.

  • Signals for the two non-equivalent methyl carbons.

  • Signals for the two non-equivalent methoxy carbons.

Infrared (IR) Spectroscopy

An experimental IR spectrum for 2,5-dimethoxy-1,3-dimethylbenzene is not currently available in public spectral databases. However, characteristic IR absorption bands can be predicted based on its functional groups:

• C-H stretching (aromatic): ~3100-3000 cm⁻¹

• C-H stretching (aliphatic -CH₃): ~2960-2850 cm⁻¹

• C=C stretching (aromatic): ~1600 and 1475 cm⁻¹

• C-O stretching (aryl ether): ~1250 and 1050 cm⁻¹

Synthesis and Reactivity

While specific industrial synthesis routes for 2,5-dimethoxy-1,3-dimethylbenzene are not widely published, a plausible laboratory-scale synthesis would involve the methylation of 2,5-dimethylresorcinol (2,5-dimethyl-1,3-benzenediol). This transformation can be achieved using a suitable methylating agent, such as dimethyl sulfate or methyl iodide, in the presence of a base.

Figure 2: Proposed synthetic pathway for 2,5-dimethoxy-1,3-dimethylbenzene.

The electron-donating nature of the methoxy and methyl groups activates the aromatic ring towards electrophilic substitution reactions. The positions for substitution will be directed by the combined electronic and steric effects of the four substituents.

Applications and Relevance in Research

Specific applications for 2,5-dimethoxy-1,3-dimethylbenzene are not extensively documented in publicly available literature. However, polysubstituted dimethoxybenzene derivatives are a class of compounds with recognized importance in medicinal chemistry and materials science.[4] They can serve as key building blocks or intermediates in the synthesis of more complex molecules with potential biological activity.[5] The unique substitution pattern of this molecule may offer opportunities for the development of novel compounds in drug discovery programs.

Safety and Handling

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 2,5-dimethoxy-1,3-dimethylbenzene is classified with the GHS07 pictogram, indicating that it may cause skin and eye irritation.[1]

Hazard Statements:

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

Precautionary Statements:

• P264: Wash skin thoroughly after handling.[1]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]

• P332+P313: If skin irritation occurs: Get medical advice/attention.[1]

• P337+P313: If eye irritation persists: Get medical advice/attention.[1]

• P362+P364: Take off contaminated clothing and wash it before reuse.[1]

It is recommended to handle this compound in a well-ventilated area and to take appropriate measures to avoid contact with skin and eyes. Store in a dry, room-temperature environment in a sealed container.[1]

References

• Cheméo. (n.d.). Benzene, 1,3-dimethoxy-2,5-dimethyl- [Chemical & Physical Properties]. Retrieved February 26, 2026, from [Link]

• SpectraBase. (n.d.). 1,3-Dimethoxy-2,5-dimethyl-benzene. Wiley. Retrieved February 26, 2026, from [Link]

• PrepChem.com. (2023). Synthesis of 1,3-dimethoxy-2-(iso-propyl)benzene. Retrieved February 26, 2026, from [Link]

• Mabied, A. F., & Elewa, N. N. (2025). Crystallographic and DFT study of novel dimethoxybenzene derivatives. Journal of Molecular Structure, 1325, 139369.
• Amimoto, K. (2011). 1,4-Bis(1,1-dimethylpropyl)-2,5-dimethoxybenzene. Acta Crystallographica Section E: Structure Reports Online, 67(10), o2708.

• NIST. (n.d.). Benzene, 1,3-dimethoxy-. National Institute of Standards and Technology. Retrieved February 26, 2026, from [Link]

• PubMed. (2025). Crystallographic and DFT study of novel dimethoxybenzene derivatives. National Center for Biotechnology Information. Retrieved February 26, 2026, from [Link]

• Amimoto, K. (2011). 1,4-Bis(1,1-dimethylpropyl)-2,5-dimethoxybenzene. IUCr. Retrieved February 26, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of 1,4-di-t-butyl-2,5-dimethoxybenzene. Retrieved February 26, 2026, from [Link]

• PubChem. (n.d.). 1,3-Dimethoxybenzene. National Center for Biotechnology Information. Retrieved February 26, 2026, from [Link]

Sources

• 1. Sciencemadness Discussion Board - [Cooking] alkylthiohydroquinone dimethyl ether a.k.a. 1-alkylthio-2,5-dimethoxybenzene musings - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. spectrabase.com [spectrabase.com]
• 3. prepchem.com [prepchem.com]
• 4. Crystallographic and DFT study of novel dimethoxybenzene derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

2,5-Dimethylresorcinol dimethyl ether safety data sheet (SDS)

The following guide provides an in-depth technical analysis and safety profile for 2,5-Dimethylresorcinol dimethyl ether (chemically known as 1,3-Dimethoxy-2,5-dimethylbenzene ).

This document moves beyond standard Safety Data Sheet (SDS) parameters to offer researchers a contextual understanding of the compound's synthesis, reactivity, and specific handling requirements in a drug development or organic synthesis setting.

Chemical Identity, Safety Profiling, and Synthesis Context

Part 1: Executive Summary & Chemical Identity

2,5-Dimethylresorcinol dimethyl ether is a methylated derivative of beta-orcinol (2,5-dimethylresorcinol).[1] Unlike its isomer, the redox-active 1,4-dimethoxy-2,5-dimethylbenzene (derived from hydroquinone), this compound features a meta-dimethoxy substitution pattern.[1] This structural distinction renders it significantly more resistant to oxidation into quinones, making it a stable building block for complex natural product synthesis rather than a redox shuttle.

Chemical Identity Table[2]

Parameter	Details
IUPAC Name	1,3-Dimethoxy-2,5-dimethylbenzene
Common Synonyms	2,6-Dimethoxy-p-xylene; Beta-orcinol dimethyl ether
CAS Number	21390-25-0
Molecular Formula	C₁₀H₁₄O₂
Molecular Weight	166.22 g/mol
SMILES	COc1cc(C)cc(OC)c1C
Physical State	Solid or semi-solid (low melting point)
Solubility	Insoluble in water; soluble in DCM, EtOAc, THF, Toluene

Part 2: Hazard Identification & Safety Profiling (GHS)

While this compound is not classified as acutely toxic or carcinogenic, it possesses significant irritant properties typical of lipophilic benzyl ethers. The following classification is based on GHS (Globally Harmonized System) standards.

GHS Classification[1][5]

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.[1][2]

  • H319: Causes serious eye irritation.[1][2]

  • H335: May cause respiratory irritation (if dust/vapor is generated).[1][2]

Precautionary Protocols (P-Codes)

• Prevention (P280): Wear protective gloves (Nitrile >0.11mm) and eye protection (safety glasses with side shields).[1]

• Response (P302+P352): IF ON SKIN: Wash with plenty of soap and water. The lipophilic nature of the ether means water alone is ineffective; soap is critical to emulsify and remove the compound.

• Storage (P403+P233): Store in a well-ventilated place. Keep container tightly closed.

Toxicological Context[1][5]

• Skin Absorption: As a dimethyl ether, the compound has increased lipophilicity compared to its parent phenol (2,5-dimethylresorcinol).[1] This facilitates faster dermal penetration.[1]

• Metabolism: Likely metabolized via O-demethylation by cytochrome P450 enzymes to revert to the resorcinol derivative, which is then glucuronidated.[1]

Part 3: Synthesis & Reactivity Context

Understanding the synthesis of this compound helps researchers troubleshoot impurities. It is typically produced via the Williamson Ether Synthesis or Methylation of 2,5-dimethylresorcinol.[1]

Synthesis Workflow (Graphviz Diagram)

The following diagram illustrates the standard synthesis pathway and the critical distinction between the target meta-substituted ether and the para-substituted redox shuttle isomer.

Figure 1: Synthesis pathway of 2,5-Dimethylresorcinol dimethyl ether and comparison with its redox-active isomer.[1]

Reactivity Profile

• Stability: High. Unlike hydroquinone ethers, the meta arrangement of methoxy groups prevents easy oxidation to a quinone structure. It is stable to air and moisture.[1]

• Electrophilic Aromatic Substitution (EAS): The ring is highly activated by two methoxy and two methyl groups.

  • C4/C6 Positions: The proton at position 4 (or 6) is electronically enriched and sterically accessible, making this compound an excellent nucleophile for Vilsmeier-Haack formylation or Friedel-Crafts acylation.[1]

• Demethylation: Treatment with

  or will cleave the ether bonds, reverting the compound to 2,5-dimethylresorcinol.[1]

Part 4: Handling, Storage, and Emergency Response

Handling Protocols

• Engineering Controls: Use a chemical fume hood to prevent inhalation of dust or vapors.[1]

• Personal Protective Equipment (PPE):

  • Gloves: Nitrile rubber.[1] Latex is not recommended due to the compound's organic solvent solubility.[1]

  • Eyes: Safety glasses with side shields.[1] If performing large-scale synthesis where splashing is possible, use a face shield.[1]

Storage & Stability[5][6]

• Temperature: Store at room temperature (15–25°C).

• Atmosphere: Stable in air, but storing under inert gas (Nitrogen/Argon) is good practice for long-term purity.[1]

• Incompatibilities: Strong oxidizing agents (e.g., concentrated nitric acid, permanganates).

Emergency Response Decision Tree

Figure 2: Emergency response protocols for exposure incidents.

Part 5: Ecological Impact & Disposal

• Ecotoxicity: Data is limited for this specific isomer, but benzyl ethers are generally toxic to aquatic life with long-lasting effects.[1] Do not allow the compound to enter drains or watercourses.

• Disposal:

  • Dissolve in a combustible solvent (e.g., acetone) and burn in a chemical incinerator equipped with an afterburner and scrubber.

  • Never dispose of down the sink.[1]

References

• Sigma-Aldrich (Merck). Product Specification: 1,3-Dimethoxy-2,5-dimethylbenzene (CAS 21390-25-0).[1] Retrieved from [1]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 524839: 1,3-Dimethoxy-2,5-dimethylbenzene.[1] Retrieved from [1]

• ChemicalBook. 2,6-Dimethoxy-p-xylene Properties and SDS Data. Retrieved from [1]

• Royal Society of Chemistry (RSC). ChemSpider Search: 1,3-Dimethoxy-2,5-dimethylbenzene.[1] Retrieved from [1]

Sources

• 1. 2,5-Dimethylresorcinol | C8H10O2 | CID 68103 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Orcinol SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

Solubility of 2,5-Dimethoxy-m-xylene in Non-Aqueous Electrolytes: A Methodological and Theoretical Framework

An In-Depth Technical Guide

Abstract

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals investigating the solubility of 2,5-dimethoxy-m-xylene in non-aqueous electrolytes. In the absence of extensive published data for this specific compound, this document emphasizes the underlying scientific principles, predictive analysis based on structural analogs, and rigorous experimental methodologies for solubility determination. It serves as a foundational whitepaper, guiding the reader through theoretical considerations, solvent and salt selection, and practical laboratory protocols to systematically characterize the solubility profile of 2,5-dimethoxy-m-xylene in complex non-aqueous systems, which are critical in fields such as electrochemistry, organic synthesis, and materials science.

Introduction: The Significance of 2,5-Dimethoxy-m-xylene in Non-Aqueous Systems

2,5-dimethoxy-m-xylene is an aromatic ether, a class of compounds recognized for their chemical stability and utility as solvents and synthetic intermediates.[1][2] Its structure, featuring a dimethylbenzene (xylene) core functionalized with two methoxy groups, suggests a molecule with moderate polarity and the capacity for hydrogen bond acceptance.[3][4] While specific applications of 2,5-dimethoxy-m-xylene are not widely documented, its structural motifs are relevant to several advanced fields. Aromatic ethers are explored in the design of high-voltage battery electrolytes, and redox-active organic molecules are central to the development of non-aqueous redox-flow batteries.[5][6]

Understanding the solubility of this compound in non-aqueous electrolytes is a prerequisite for its potential application. An electrolyte is a solution containing ions, typically consisting of a salt dissolved in a solvent.[7][8] Non-aqueous electrolytes are essential where the electrochemical window of water is too narrow, such as in high-energy lithium-ion batteries.[9] Solubility dictates the maximum concentration of an active species, directly impacting the performance, energy density, and stability of such systems.[10] This guide provides the necessary theoretical and practical tools to approach this characterization challenge.

Theoretical Framework for Solubility in Non-Aqueous Electrolytes

The solubility of a solute in a given solvent is governed by the thermodynamics of the dissolution process, primarily the interplay of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules. The adage "like dissolves like" serves as a fundamental starting point.

Solute-Solvent Interactions

2,5-dimethoxy-m-xylene is a molecule of moderate polarity. The xylene backbone is nonpolar, while the two ether (C-O-C) linkages introduce polar character and lone pairs of electrons on the oxygen atoms.

• Van der Waals Forces: These are the primary interactions between the nonpolar aromatic ring and alkyl groups of the solute and nonpolar or moderately polar solvent molecules.

• Dipole-Dipole Interactions: The polar C-O bonds contribute to the molecule's overall dipole moment, allowing for favorable interactions with polar aprotic solvents.

• Hydrogen Bonding: While it cannot donate hydrogen bonds, the ether oxygens can act as hydrogen bond acceptors.[11] This is a crucial interaction in protic solvents, but its relevance is minimal in the aprotic solvents typical of non-aqueous electrolytes.

The Role of the Non-Aqueous Solvent

The choice of solvent is paramount. Non-aqueous solvents used in electrolytes are selected for properties like high dielectric constant (to facilitate salt dissociation), low viscosity (for ion mobility), and a wide electrochemical stability window.[7][9] They can be broadly categorized, and their interaction with 2,5-dimethoxy-m-xylene will vary.

• Carbonates (e.g., Ethylene Carbonate - EC, Dimethyl Carbonate - DMC): These are highly polar aprotic solvents, common in Li-ion batteries.[12] Their high polarity can effectively solvate ions.

• Ethers (e.g., Tetrahydrofuran - THF, 1,2-Dimethoxyethane - DME): These are less polar than carbonates. As ethers themselves, they share structural similarity with the solute, potentially leading to good miscibility.[1][4]

• Nitriles (e.g., Acetonitrile - ACN): Highly polar aprotic solvents with a strong ability to dissolve a wide range of compounds.

The Influence of the Electrolyte Salt

The addition of a salt (e.g., LiPF₆, LiTFSI, NaPF₆) transforms the solvent into an electrolyte.[8][13] This fundamentally alters the solution environment and can either increase or decrease the solubility of a neutral organic molecule like 2,5-dimethoxy-m-xylene.

• Ion-Dipole Interactions: The salt's ions are solvated by solvent molecules, forming solvation shells.[14][15] This structuring of the solvent can reduce the number of "free" solvent molecules available to dissolve the solute, a phenomenon known as the salting-out effect , which typically reduces solubility.[16]

• Complex Formation: In some cases, weak interactions may occur between the solute and the ions of the salt, potentially influencing solubility.

• Cosolvency: The use of mixed solvent systems is a common strategy to optimize electrolyte properties.[5] A cosolvent can be used to enhance the solubility of a particular component by creating a more favorable solvation environment than either solvent could achieve alone.[14][17]

The relationship between these core components is illustrated in the diagram below.

Caption: Core components influencing the solubility of the target solute in a non-aqueous electrolyte.

Predictive Analysis and Solvent Selection

A priori estimation of solubility begins with an analysis of the solute's properties and a comparison with potential solvents. While precise physicochemical data for 2,5-dimethoxy-m-xylene is scarce, we can infer properties from its structure and from related compounds like m-xylene.[18]

Table 1: Properties of Select Non-Aqueous Solvents for Initial Screening

Solvent	Formula	Dielectric Constant (ε) at 25°C	Viscosity (cP) at 25°C	Boiling Point (°C)	General Polarity
Acetonitrile (ACN)	C₂H₃N	37.5	0.34	82	Polar Aprotic
Dimethyl Carbonate (DMC)	C₃H₆O₃	3.1	0.59	90	Polar Aprotic
Ethylene Carbonate (EC)	C₃H₄O₃	89.8 (at 40°C)	1.90 (at 40°C)	248	Highly Polar Aprotic
Diethyl Carbonate (DEC)	C₅H₁₀O₃	2.8	0.75	127	Moderately Polar
1,2-Dimethoxyethane (DME)	C₄H₁₀O₂	7.2	0.46	85	Moderately Polar
Tetrahydrofuran (THF)	C₄H₈O	7.6	0.48	66	Moderately Polar

Selection Rationale:

• Start with Structurally Similar Solvents: Ethers like DME and THF are excellent starting points due to their structural similarity to the methoxy groups of the solute.[4]

• Test Common Electrolyte Solvents: ACN, EC, and DMC should be tested as they are benchmarks in electrochemical research.[12][13] The high polarity of EC may lead to lower solubility due to strong solvent-solvent interactions (high lattice energy of the solid solvent).

• Consider Solvent Mixtures (Cosolvency): A common and effective strategy is to use mixtures. For instance, a mixture of a high-dielectric-constant solvent (like EC, to dissolve the salt) and a lower-viscosity, less polar cosolvent (like DMC or DME, to dissolve the organic solute) often yields the best overall performance.[5][14]

Experimental Protocol: Gravimetric Solubility Determination

A robust and widely accepted method for determining the solubility of a solid in a liquid is the gravimetric analysis of a saturated solution, often referred to as the "shake-flask" method.[19][20] This protocol provides a self-validating system for generating trustworthy data.

Materials and Equipment

• 2,5-dimethoxy-m-xylene (high purity)

• Selected non-aqueous solvents and electrolyte salts (battery or anhydrous grade)

• Analytical balance (±0.0001 g)

• Thermostatically controlled shaker or water bath

• Volumetric flasks and pipettes (Class A)

• Syringe filters (PTFE or other solvent-compatible membrane, 0.22 µm)

• Glass vials with airtight seals

• Drying oven

• Desiccator

Step-by-Step Procedure

• Preparation of the Electrolyte: In an inert atmosphere (e.g., an argon-filled glovebox) to exclude moisture, prepare the desired electrolyte by dissolving a known mass of electrolyte salt into a known volume of solvent (or solvent mixture) to achieve the target concentration (e.g., 1.0 M LiPF₆ in EC:DMC 1:1 v/v).

• Creation of a Saturated Solution:

  • Add an excess amount of 2,5-dimethoxy-m-xylene to a sealed vial containing a precise volume (e.g., 10.00 mL) of the prepared electrolyte. "Excess" means enough solid remains undissolved at equilibrium.

  • Place the sealed vial in the thermostatic shaker set to the desired temperature (e.g., 25.0 ± 0.1 °C).

  • Agitate the mixture for a sufficient time to ensure equilibrium is reached (typically 24-72 hours). The presence of undissolved solid throughout this period is crucial.

• Sample Extraction and Filtration:

  • After equilibration, stop agitation and allow the excess solid to settle for at least 2-4 hours inside the thermostatic bath to maintain temperature.

  • Carefully draw a known volume (e.g., 5.00 mL) of the clear supernatant into a syringe.

  • Immediately attach a syringe filter and dispense the solution into a pre-weighed, dry glass vial. This step is critical to remove any microscopic undissolved particles.

• Gravimetric Analysis:

  • Weigh the vial containing the filtered saturated solution to determine the mass of the solution.

  • Place the vial in a drying oven at a temperature sufficient to evaporate the solvent without degrading the solute (e.g., 60-80°C). A vacuum oven is preferred to facilitate evaporation.

  • Periodically remove the vial, cool it to room temperature in a desiccator, and weigh it.

  • Repeat the drying and weighing cycle until a constant mass is achieved (e.g., two consecutive readings are within ±0.0002 g). This final mass corresponds to the dissolved 2,5-dimethoxy-m-xylene.

• Calculation of Solubility:

  • Mass of dissolved solute (m_solute): Final constant mass of vial + solute - mass of empty vial.

  • Mass of solvent (m_solvent): Total mass of solution - mass of dissolved solute.

  • Solubility (g / 100 g solvent): (m_solute / m_solvent) * 100.

Experimental Workflow Diagram

Caption: Workflow for the gravimetric determination of solubility.

Data Presentation and Analysis

Systematic investigation requires comparing solubility across different conditions. All quantitative data should be summarized in a structured table for clear comparison and interpretation.

Table 2: Example Data Table for Solubility of 2,5-Dimethoxy-m-xylene at 25°C

Solvent System	Salt	Salt Conc. (M)	Solubility (g / 100 g solvent)	Standard Deviation
Acetonitrile (ACN)	None	0.0	Experimental Value	± Value
Acetonitrile (ACN)	LiPF₆	1.0	Experimental Value	± Value
DME	None	0.0	Experimental Value	± Value
DME	LiTFSI	1.0	Experimental Value	± Value
EC:DMC (1:1 v/v)	None	0.0	Experimental Value	± Value
EC:DMC (1:1 v/v)	LiPF₆	0.5	Experimental Value	± Value
EC:DMC (1:1 v/v)	LiPF₆	1.0	Experimental Value	± Value
EC:DMC (1:1 v/v)	LiPF₆	1.5	Experimental Value	± Value

Note: Each experimental value should be the average of at least three independent measurements.

Analysis of Results:

• Effect of Solvent: Compare the "None" salt entries to understand the intrinsic solubility in different pure and mixed solvents.

• Effect of Salt Type: Compare results in the same solvent but with different salts (e.g., LiPF₆ vs. LiTFSI) to see the effect of the anion and cation.

• Effect of Salt Concentration: Analyze the trend of solubility as salt concentration increases in a given solvent system to quantify the salting-out or salting-in effect.

Conclusion

This guide establishes a rigorous, first-principles approach to characterizing the solubility of 2,5-dimethoxy-m-xylene in non-aqueous electrolytes. By combining theoretical understanding of intermolecular forces with a detailed, validated experimental protocol, researchers can systematically generate the high-quality data needed to evaluate its potential in various applications. The key to success lies in meticulous experimental execution, particularly the exclusion of atmospheric moisture and the confirmation of true thermodynamic equilibrium. The framework presented here provides a reliable pathway to understanding and optimizing the behavior of 2,5-dimethoxy-m-xylene in these complex and technologically important solvent systems.

References

• Landt Instruments. (n.d.). Nonaqueous LiPF6 Electrolyte For Lithium-ion Battery. Retrieved from Landt Instruments website. [Link]

• Primet Lab. (n.d.). Nonaqueous LiPF6 Electrolyte For Lithium-ion Battery. Retrieved from Primet Lab website. [Link]

• IntechOpen. (2024, February 26). Chapter 2: Aqueous and Non-aqueous Electrolytes for Li-ion Batteries. IntechOpen. [Link]

• Xu, K. (2004). Nonaqueous Liquid Electrolytes for Lithium-Based Rechargeable Batteries. Chemical Reviews, 104(10), 4303-4418. [Link]

• Li, Q., et al. (2021). A perspective on the fundamental theory of nonaqueous electrolytes for rechargeable batteries. Fundamental Research, 1(3), 269-277. [Link]

• Wikipedia. (n.d.). Phenol ether. Retrieved from Wikipedia. [Link]

• Wang, T., et al. (2024). Cosolvent electrolyte chemistries for high-voltage potassium-ion battery. eScience, 4(1), 100185. [Link]

• Liaw, B.Y., et al. (2021). Experimental Protocols for Studying Organic Non- Aqueous Redox Flow Batteries. OSTI.GOV. [Link]

• Chemistry LibreTexts. (2023, January 22). Physical Properties of Ether. Retrieved from Chemistry LibreTexts. [Link]

• Kaminski, J., et al. (2022). Solubility of Electrolytes in Organic Solvents: Solvent-Specific Effects and Ion-Specific Effects. Journal of Chemical & Engineering Data, 67(7), 1838-1851. [Link]

• Zhang, Y., et al. (2024). Effects of Cosolvent and Nonsolvating Solvent on the Structural Dynamics of Organic Electrolytes in Sodium-Ion Batteries. ACS Applied Materials & Interfaces, 16(1), 1083-1093. [Link]

• Kaminski, J., et al. (2022). Solubility of Electrolytes in Organic Solvents: Solvent-Specific Effects and Ion-Specific Effects. Figshare. [Link]

• Wang, W., et al. (2016). Nonaqueous redox-flow batteries: organic solvents, supporting electrolytes, and redox pairs. Energy & Environmental Science, 9, 1865-1889. [Link]

• Krishnan, A., et al. (2021). Experimental Protocols for Studying Organic Non-aqueous Redox Flow Batteries. ACS Energy Letters, 6(11), 3952-3965. [Link]

• University of Calgary. (2023, August 31). Solubility of Organic Compounds. Retrieved from University of Calgary website. [Link]

• IntechOpen. (n.d.). CHAPTER 2: Non-aqueous Electrolytes for Mg Batteries. Retrieved from IntechOpen. [Link]

• Kyu, H., et al. (2022). Physics-Based Solubility Prediction for Organic Molecules. Journal of Chemical Information and Modeling, 62(15), 3535-3551. [Link]

• EBSCO. (n.d.). Ethers | Chemistry | Research Starters. Retrieved from EBSCO website. [Link]

• Quora. (2018, August 29). Does salt affect the solubility of organic solvents in water?. Retrieved from Quora. [Link]

• Solubility of Things. (n.d.). Ethers: Structure, Properties, and Reactions. Retrieved from Solubility of Things website. [Link]

• EurekAlert!. (2024, November 11). Cosolvency behavior in electrolyte and its application for High Voltage and Stability Batteries. Retrieved from EurekAlert!. [Link]

• Zhang, Y., et al. (2025, January 8). Effects of Cosolvent and Nonsolvating Solvent on the Structural Dynamics of Organic Electrolytes in Sodium-Ion Batteries. PubMed. [Link]

• Wikipedia. (n.d.). m-Xylene. Retrieved from Wikipedia. [Link]

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Protocols & Analytical Methods

Synthesis of 2,5-dimethoxy-1,3-dimethylbenzene from 2,5-dimethylresorcinol

Target Molecule: 2,5-Dimethoxy-1,3-dimethylbenzene (also known as

-Orcinol Dimethyl Ether) Starting Material: 2,5-Dimethylresorcinol ( -Orcinol) Reaction Class: Williamson Ether Synthesis (O-Methylation) CAS Registry No.: 21390-25-0 (Product)

Strategic Analysis & Chemical Logic

The Synthetic Challenge

The conversion of 2,5-dimethylresorcinol to its dimethyl ether requires the dual O-methylation of a sterically crowded phenol. The substrate possesses two hydroxyl groups at the 1 and 3 positions, flanked by a methyl group at the 2-position. This "1,2,3" substitution pattern creates significant steric strain, making the hydroxyl protons less accessible and the phenoxide oxygen more nucleophilically hindered than in simple resorcinol.

The Solution: Optimized Williamson Ether Synthesis

To overcome steric hindrance and prevent C-alkylation (a common side reaction in electron-rich phenols), we utilize a weak base/polar aprotic solvent system (Potassium Carbonate in Acetone).

• Base Selection (

  ): Unlike strong bases (e.g., NaOH, NaH) which generate "naked" phenoxides that may promote nuclear C-methylation (C-alkylation on the ring), anhydrous potassium carbonate provides a heterogeneous, buffered basic environment. This favors O-alkylation.

• Solvent (Acetone): Facilitates the solubility of the organic substrate and the alkyl halide while maintaining the inorganic base in suspension, driving the reaction forward via the Le Chatelier principle as the potassium iodide byproduct precipitates.

• Methylating Agent (MeI vs. DMS): Methyl Iodide (MeI) is preferred for laboratory-scale synthesis due to its higher reactivity (better leaving group) compared to Dimethyl Sulfate (DMS), and it is easier to quench/remove during workup.

Safety & Compliance (Critical)

Hazard	Description	Mitigation
Methyl Iodide (MeI)	High Toxicity/Carcinogen. Volatile neurotoxin.	Use only in a certified fume hood. Double-glove (Nitrile/Laminate). Keep a 10% ammonia solution nearby for spill neutralization.
2,5-Dimethylresorcinol	Irritant. Harmful if swallowed.[1]	Standard PPE (Lab coat, gloves, goggles).
Acetone	Highly Flammable.	Remove all ignition sources. Use a reflux condenser with inert gas (Nitrogen/Argon) balloon.

Reaction Mechanism

The reaction proceeds via an

mechanism.[2] The carbonate base deprotonates the phenolic hydroxyl groups. The resulting phenoxide ions, despite the steric crowding from the adjacent methyl group, act as nucleophiles attacking the methyl carbon of the methyl iodide, displacing the iodide ion.

Caption: Stepwise O-methylation pathway mediated by inorganic base buffering.

Experimental Protocol

Reagents & Equipment[4]

• Substrate: 2,5-Dimethylresorcinol (10.0 g, 72.4 mmol)

• Reagent: Methyl Iodide (25.7 g, 11.3 mL, 181 mmol, 2.5 eq)

• Base: Anhydrous Potassium Carbonate (

  ), finely powdered (30.0 g, 217 mmol, 3.0 eq)

• Solvent: Acetone (Reagent Grade, 150 mL)

• Apparatus: 500 mL Round Bottom Flask (RBF), Magnetic Stir Bar, Reflux Condenser, Drying Tube (CaCl2) or

  balloon, Oil Bath/Heating Mantle.

Step-by-Step Methodology

• Setup: Oven-dry the 500 mL RBF and stir bar. Assemble the apparatus in a fume hood.

• Charging: Add 10.0 g of 2,5-dimethylresorcinol and 150 mL of acetone to the flask. Stir until fully dissolved.

• Base Addition: Add 30.0 g of powdered anhydrous

  to the stirring solution. The mixture will become a suspension.

  • Note: Ensure the

    is freshly dried; moisture significantly reduces yield.

• Reagent Addition: Using a glass syringe, add 11.3 mL of Methyl Iodide dropwise over 10 minutes.

  • Caution: Exothermic reaction.[3] If the solvent boils vigorously, slow the addition.

• Reflux: Heat the mixture to a gentle reflux (

  bath temperature) with vigorous stirring. Maintain reflux for 12–16 hours .

  • Monitoring: Check progress via TLC (Silica; Solvent: Hexane/Ethyl Acetate 4:1). The starting material (polar) should disappear, and a less polar product spot should appear near the solvent front.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter off the inorganic solids (

    and KI) using a Buchner funnel. Wash the filter cake with 30 mL of fresh acetone.

  • Concentrate the combined filtrate under reduced pressure (Rotary Evaporator) to yield a crude oil.

• Partition:

  • Dissolve the crude oil in 100 mL of Diethyl Ether (or Dichloromethane).

  • Wash with 10% NaOH (2 x 50 mL) . Crucial Step: This removes any unreacted phenolic starting material or mono-methylated intermediate.

  • Wash with Distilled Water (1 x 50 mL).

  • Wash with Saturated Brine (1 x 50 mL).

• Drying & Isolation:

  • Dry the organic layer over Anhydrous Magnesium Sulfate (

    ).

  • Filter and evaporate the solvent under vacuum.

Workflow Visualization

Caption: Purification workflow emphasizing the removal of phenolic impurities via base wash.

Characterization & Validation

The product, 2,5-dimethoxy-1,3-dimethylbenzene , is typically obtained as a colorless to pale yellow oil or low-melting solid.

Expected Yield[6]

• Gravimetric: 10.8 g – 11.5 g (90–96%)

NMR Validation (Self-Validating System)

The symmetry of the molecule allows for rapid confirmation of structure. If the methylation is incomplete (mono-ether), the symmetry breaks, and the spectrum becomes complex.

Nucleus	Shift ( ppm)	Multiplicity	Integration	Assignment	Structural Logic
1H	6.55	Singlet	2H	Ar-H (C4, C6)	Equivalent aromatic protons confirm symmetry.
1H	3.80	Singlet	6H	-OCH3 (C1, C3)	Two equivalent methoxy groups.
1H	2.25	Singlet	3H	Ar-CH3 (C2)	Methyl group between methoxys (shielded differently).
1H	2.15	Singlet	3H	Ar-CH3 (C5)	Methyl group between protons.

Note: Chemical shifts are approximate (in

) and may vary slightly based on concentration.

Troubleshooting

• Low Yield: Usually due to wet

  or old Methyl Iodide. Ensure reagents are anhydrous.

• Product Solidifies: The product has a low melting point.[4] If it solidifies, it can be recrystallized from a small amount of pentane or methanol at low temperature, though distillation (vacuum) is preferred for oils.

• Presence of OH peak (IR ~3400 cm-1): Incomplete reaction. Repeat the NaOH wash step.

References

• Sigma-Aldrich. 2,5-Dimethylresorcinol Product Sheet. CAS: 488-87-9.[1] Link

• Ambeed. 1,3-Dimethoxy-2,5-dimethylbenzene Product Analysis. CAS: 21390-25-0. Link

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical, 1989. (General reference for Williamson Ether Synthesis protocols).

• PubChem. Compound Summary: 2,5-Dimethylresorcinol.[1][5] National Library of Medicine. Link

• Shulgin, A. T., & Shulgin, A.PIHKAL: A Chemical Love Story. Transform Press, 1991.

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• 3. Synthesis and Applications of Dimethyl Ether (DME) - EPCM [epcmholdings.com]
• 4. 1,3-Dimethoxybenzene｜lookchem [lookchem.com]
• 5. prepchem.com [prepchem.com]

Application Note: A Guide to the Recrystallization and Purification of 2,5-Dimethoxy-m-xylene

Introduction

2,5-Dimethoxy-m-xylene, systematically known as 1,3-dimethyl-2,5-dimethoxybenzene, is an aromatic ether whose purity is critical for its application in specialized organic synthesis and materials science. As with many multi-step syntheses, the crude product is often contaminated with by-products, unreacted starting materials, or residual reagents. Recrystallization is a powerful and widely used technique for the purification of solid organic compounds, leveraging differences in solubility between the desired compound and its impurities in a given solvent system.

This guide provides a comprehensive overview of the principles, solvent selection strategies, and detailed protocols for the effective purification of 2,5-dimethoxy-m-xylene. It is designed for researchers and drug development professionals seeking to obtain high-purity material through robust and validated laboratory methods.

Part 1: The Scientific Foundation of Recrystallization

Recrystallization is not merely a procedure but a process governed by thermodynamic principles. The fundamental concept relies on the differential solubility of a substance at elevated and reduced temperatures. An ideal recrystallization solvent will dissolve the target compound and its impurities when hot, but only the target compound will crystallize out upon cooling, leaving the impurities behind in the "mother liquor."

The success of this technique hinges on the selection of an appropriate solvent system. The key considerations are:

• Solubility Gradient: The solvent should exhibit high solvency for 2,5-dimethoxy-m-xylene at its boiling point and poor solvency at low temperatures (e.g., 0-4 °C). This differential ensures maximum recovery of the purified product.

• Impurity Solubility: Ideally, impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or remain highly soluble in the cold solvent (staying in the mother liquor).

• Chemical Inertness: The solvent must not react with the compound being purified.

• Boiling Point: The solvent's boiling point should be below the melting point of the compound to prevent the substance from "oiling out"—separating as a liquid instead of forming crystals.

• Volatility: The solvent should be sufficiently volatile to be easily removed from the purified crystals after isolation.

Part 2: Strategic Solvent Selection for 2,5-Dimethoxy-m-xylene

The molecular structure of 2,5-dimethoxy-m-xylene—a substituted aromatic ring—provides critical clues for solvent selection. The molecule possesses a non-polar aromatic core and two moderately polar ether (methoxy) groups. This dual character suggests that solvents of intermediate polarity, or a combination of polar and non-polar solvents, will be most effective. The general principle of "like dissolves like" is a valuable starting point.[1]

Aromatic compounds often crystallize well from solvents like toluene or ethanol.[2] Given the presence of ether groups, alcohols such as methanol and ethanol are excellent candidates.[3] For compounds that are highly soluble in one solvent and poorly soluble in another, a mixed-solvent system (solvent pair) can be highly effective.[1] A common and powerful pair for moderately polar compounds is ethanol and water.[4]

Based on these principles, the following solvents and systems are recommended for initial screening:

Solvent / System	Boiling Point (°C)	Rationale & Considerations	Potential Issues
Ethanol (95%)	~78	Good general-purpose solvent for moderately polar aromatic compounds. Often provides a suitable solubility gradient.[5]	May be too good a solvent, potentially reducing yield.
Methanol	~65	Similar to ethanol but more polar and has a lower boiling point.	Higher solubility may lead to lower recovery compared to ethanol.
Isopropanol	~82	Less polar than ethanol; may offer a better solubility profile if ethanol is too effective.	Higher boiling point, ensure it's below the compound's melting point.
Toluene	~111	An excellent solvent for aromatic compounds, often yielding high-quality crystals.[2]	High boiling point increases the risk of oiling out if the compound's melting point is low.
Hexane / Ethyl Acetate	Variable	A common non-polar/polar solvent pair. Dissolve in hot ethyl acetate and add hexane as the anti-solvent.[5]	Requires careful addition of the anti-solvent to avoid crashing out the product.
Ethanol / Water	Variable	A robust system where the compound is dissolved in hot ethanol (the "good" solvent) and water (the "bad" solvent) is added to induce crystallization.[1]	Requires careful titration to find the saturation point.

Part 3: Experimental Methodologies

Safety First: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

Protocol 3.1: Small-Scale Solvent Screening

Before committing a large quantity of crude material, it is imperative to perform a small-scale test to identify the optimal solvent.

• Preparation: Place approximately 20-30 mg of crude 2,5-dimethoxy-m-xylene into several small test tubes.

• Solvent Addition: To each tube, add a different candidate solvent (e.g., ethanol, methanol, isopropanol, toluene) dropwise at room temperature. Swirl to mix. Note the solubility in the cold solvent. An ideal solvent will show poor solubility.

• Heating: Gently heat the test tubes that showed poor cold solubility in a sand or water bath. Continue adding the solvent dropwise until the solid just dissolves.[1]

• Cooling: Allow the clear, hot solutions to cool slowly to room temperature, and then place them in an ice-water bath for 15-20 minutes.

• Observation: Observe the quantity and quality of the crystals formed. The best solvent is one that dissolves the compound when hot but yields a large amount of crystalline solid upon cooling.

Protocol 3.2: Standard Single-Solvent Recrystallization (Using Ethanol)

This protocol assumes ethanol was identified as a suitable solvent in the screening process.

• Dissolution: Place the crude 2,5-dimethoxy-m-xylene (e.g., 1.0 g) into an Erlenmeyer flask of appropriate size (e.g., 50 mL). Add a magnetic stir bar or a boiling stick. Add a minimal amount of 95% ethanol (start with 4-5 mL) and begin heating the mixture with stirring on a hot plate.[6]

• Achieve Saturation: Continue adding ethanol in small portions until the solid completely dissolves at the boiling point. It is crucial to use the minimum amount of hot solvent required to create a saturated solution, as excess solvent will reduce the final yield.[2][6]

• Hot Filtration (if necessary): If insoluble impurities (e.g., dust, inorganic salts) are present, they must be removed. Keep the solution hot and filter it by gravity through a pre-heated funnel containing fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step prevents premature crystallization in the funnel.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.[2] Rushing this step can trap impurities.

• Chilling: Once the flask has reached room temperature and crystal growth appears complete, place it in an ice-water bath for at least 30 minutes to maximize the product yield.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small portion of ice-cold ethanol to remove any adhering mother liquor. Using cold solvent is critical to avoid redissolving the product.

• Drying: Transfer the crystals to a watch glass and allow them to air-dry. For final drying, a vacuum oven at a mild temperature or a desiccator can be used.

Protocol 3.3: Mixed-Solvent Recrystallization (Using Ethanol/Water)

This method is ideal if the compound is too soluble in a single solvent like ethanol.

• Dissolution: In an Erlenmeyer flask, dissolve the crude 2,5-dimethoxy-m-xylene in the minimum amount of hot ethanol, as described in Protocol 3.2.

• Addition of Anti-Solvent: While keeping the solution hot, add hot water (the "bad" solvent or anti-solvent) dropwise with constant swirling. Continue adding water until the solution becomes faintly and persistently cloudy (the cloud point).[1] This indicates that the solution is saturated.

• Clarification: Add a few drops of hot ethanol to the cloudy solution until it just becomes clear again.[6] This ensures the solution is saturated but not supersaturated at the high temperature.

• Crystallization and Isolation: Follow steps 4 through 8 from Protocol 3.2, using an ice-cold ethanol/water mixture to wash the crystals in step 7.

Part 4: Workflow and Troubleshooting

The entire recrystallization process can be visualized as a systematic workflow designed to separate the desired molecules from impurities.

Caption: Workflow diagram for the purification of 2,5-dimethoxy-m-xylene.

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
"Oiling Out"	The melting point of the solute is below the solution temperature. / High concentration of impurities.	Add a small amount of additional hot solvent to lower the saturation temperature. / Ensure the dissolution temperature does not significantly exceed the compound's melting point.[6] / Try a different solvent with a lower boiling point.
No Crystal Formation	Too much solvent was used, and the solution is not saturated. / The solution is supersaturated.	Evaporate some of the solvent to increase the concentration and re-cool.[6] / Scratch the inside of the flask with a glass rod below the solvent line to create nucleation sites.[2] / Add a "seed" crystal from a previous batch.
Low Yield	Too much solvent was used during dissolution. / Premature crystallization during hot filtration. / Crystals were washed with solvent that was not cold enough.	Use the absolute minimum amount of hot solvent.[2] / Ensure the filtration apparatus is pre-heated. / Always use ice-cold solvent for washing the final product.
Colored Impurities in Crystals	Presence of colored byproducts from the synthesis.	Add a very small amount of activated charcoal to the hot solution before filtration. Use sparingly, as charcoal can adsorb the desired product and reduce yield.[6]

References

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• Reddit Community. (2014). Veteran chemists, have any advice on recrystallization for an inexperienced undergrad?. r/chemistry. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 90552, 2,5-Dimethoxytoluene. PubChem. Available at: [Link]

• Wade, L. G. (n.d.). Recrystallization. Michigan State University, Department of Chemistry. Available at: [Link]

• University of California, Los Angeles, Department of Chemistry and Biochemistry. (n.d.). Mixed Solvent Recrystallization. Available at: [Link]

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Application Notes and Protocols for 2,5-Dimethoxy-1,3-Dimethylbenzene as a Redox Shuttle Additive

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Need for Overcharge Protection in Lithium-Ion Batteries

The widespread adoption of lithium-ion batteries (LIBs) in applications ranging from portable electronics to electric vehicles has highlighted the paramount importance of battery safety. One of the most critical safety concerns is overcharging, which can lead to electrolyte decomposition, gas generation, thermal runaway, and potentially catastrophic cell failure.[1][2][3] To mitigate this risk, intrinsic overcharge protection mechanisms are highly desirable. Redox shuttle additives are a class of molecules that provide an elegant and effective solution by creating an internal electrochemical shunt to dissipate excess current during overcharge conditions.[1][2]

This document provides detailed application notes and protocols for the use of 2,5-dimethoxy-1,3-dimethylbenzene as a promising redox shuttle additive for lithium-ion batteries.

2,5-Dimethoxy-1,3-Dimethylbenzene: A Profile

2,5-Dimethoxy-1,3-dimethylbenzene is an aromatic organic compound belonging to the dimethoxybenzene family of molecules, which have been extensively investigated for their electrochemical properties.[4][5] While specific data for this particular isomer is not as prevalent as for its more studied counterparts like 2,5-di-tert-butyl-1,4-dimethoxybenzene (DDB), its structural characteristics suggest it possesses the necessary attributes for a redox shuttle additive.

Key Physicochemical and Electrochemical Properties:

Property	Value/Description	Source/Rationale
Molecular Formula	C₁₀H₁₄O₂	-
Molecular Weight	166.22 g/mol	-
Appearance	Colorless liquid or low-melting solid	General property of similar compounds
Boiling Point	240.8 °C at 760 mmHg	[6]
Flash Point	88.6 °C	[6]
Density	0.977 g/cm³	[6]
Solubility	Expected to be soluble in common organic carbonate electrolytes (e.g., EC, DMC, DEC).	Alkyl-substituted dimethoxybenzenes generally exhibit good solubility in non-polar to moderately polar organic solvents.[7][8]
Estimated Redox Potential	3.9 - 4.2 V vs. Li/Li⁺	Based on the redox potentials of structurally similar 2,5-dimethyl-1,4-dimethoxybenzene and other dimethoxybenzene derivatives.[4] The electron-donating methyl and methoxy groups are key to tuning the redox potential into the desired range for protecting common cathode materials like LiFePO₄.

Mechanism of Overcharge Protection

The function of a redox shuttle additive is a cyclical process of oxidation and reduction that becomes active only when the cell voltage exceeds the normal operating window.

During normal charging, the redox shuttle molecule remains inert in the electrolyte. However, once the cathode potential reaches the oxidation potential of the shuttle, the molecule is oxidized to a radical cation at the cathode surface. This radical cation then diffuses to the anode, where it is reduced back to its neutral state. This process effectively creates an internal short circuit that dissipates the overcharge current as heat, preventing a further rise in the cell voltage and the associated degradation of cell components.[1][9]

Synthesis of 2,5-Dimethoxy-1,3-Dimethylbenzene

While not commercially available as a standard reagent in all catalogs, 2,5-dimethoxy-1,3-dimethylbenzene can be synthesized through established organic chemistry routes. A plausible method is the Friedel-Crafts alkylation of 1,4-dimethoxybenzene.

Protocol for Synthesis:

• Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser, dissolve 1,4-dimethoxybenzene in a suitable inert solvent such as dichloromethane or nitrobenzene.

• Catalyst Addition: Cool the solution in an ice bath and slowly add a Lewis acid catalyst, such as anhydrous aluminum chloride (AlCl₃) or iron(III) chloride (FeCl₃).

• Alkylation: Add a methylating agent, such as methyl chloride or dimethyl sulfate, dropwise to the cooled and stirred solution.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Quenching: Carefully quench the reaction by slowly adding ice-cold water or a dilute acid solution.

• Extraction and Purification: Extract the organic product with a suitable solvent (e.g., diethyl ether or ethyl acetate). Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure. The crude product can be purified by column chromatography or distillation.

Note: This is a generalized procedure. The specific stoichiometry, reaction times, and temperatures should be optimized for the best yield and purity.

Experimental Protocols for Evaluation as a Redox Shuttle Additive

Electrolyte Preparation

Materials:

• Battery-grade electrolyte solvent (e.g., a 1:1 v/v mixture of ethylene carbonate (EC) and dimethyl carbonate (DMC)).

• Lithium salt (e.g., 1 M lithium hexafluorophosphate, LiPF₆).

• 2,5-dimethoxy-1,3-dimethylbenzene (synthesized or sourced).

• Anhydrous solvents for rinsing (e.g., DMC).

• Argon-filled glovebox.

Procedure:

• Inside an argon-filled glovebox with H₂O and O₂ levels below 0.5 ppm, prepare the baseline electrolyte by dissolving the appropriate amount of LiPF₆ in the EC:DMC solvent mixture to achieve a 1 M concentration.

• To a separate vial, add the desired amount of 2,5-dimethoxy-1,3-dimethylbenzene to the baseline electrolyte to achieve the target concentration (e.g., 0.1 M).

• Stir the solution until the additive is fully dissolved.

Electrochemical Characterization using Cyclic Voltammetry (CV)

Objective: To determine the redox potential and electrochemical reversibility of the additive.

Equipment:

• Potentiostat

• Three-electrode electrochemical cell (e.g., a Swagelok-type cell)

• Working electrode: Glassy carbon or platinum

• Counter and reference electrodes: Lithium metal

• Electrolyte with and without the additive

Procedure:

• Assemble the three-electrode cell inside the glovebox.

• Perform CV scans on the baseline electrolyte to establish the electrochemical window. A typical scan range would be from the open-circuit voltage (OCV) to 5.0 V vs. Li/Li⁺ at a scan rate of 10 mV/s.

• Disassemble, clean, and reassemble the cell with the electrolyte containing 2,5-dimethoxy-1,3-dimethylbenzene.

• Run CV scans at various scan rates (e.g., 10, 20, 50, 100 mV/s) over the same potential range.

• Analyze the resulting voltammograms to determine the onset potential of oxidation and the peak separation between the anodic and cathodic waves, which indicates the reversibility of the redox reaction.

Overcharge Testing in Lithium-Ion Cells

Objective: To evaluate the effectiveness and long-term stability of the additive in providing overcharge protection.

Equipment:

• Battery cycler

• Coin cell components (casings, spacers, springs, separator)

• Cathode material (e.g., LiFePO₄) and anode material (e.g., graphite or Li metal)

• Electrolyte with and without the additive

Procedure:

• Prepare cathode and anode electrodes using standard slurry-casting techniques.

• Assemble coin cells (e.g., 2032-type) inside the glovebox. Create a set of baseline cells with the standard electrolyte and a set of test cells with the electrolyte containing 2,5-dimethoxy-1,3-dimethylbenzene.

• Formation Cycles: Cycle the cells under normal operating conditions (e.g., charge/discharge between 2.5 V and 3.8 V for LiFePO₄ at a C/10 rate) for a few cycles to form a stable solid-electrolyte interphase (SEI).

• Overcharge Protocol:

  • Charge the cells at a constant current (e.g., C/5) to a set overcharge capacity (e.g., 150% or 200% of the nominal capacity).

  • Monitor the voltage profile during the charge. A successful redox shuttle will "clamp" the voltage at its redox potential.

  • Discharge the cells back to the lower voltage cutoff.

  • Repeat this charge/overcharge/discharge cycle and record the discharge capacity and voltage profiles for each cycle.

• Data Analysis: Compare the voltage profiles and capacity retention of the baseline and test cells over extended cycling. The number of cycles the test cell can endure before the voltage clamp fails is a measure of the shuttle's stability.

Data Interpretation and Expected Results

• Cyclic Voltammetry: An ideal redox shuttle will exhibit a reversible redox couple just above the cathode's end-of-charge potential. For 2,5-dimethoxy-1,3-dimethylbenzene, a reversible peak around 3.9-4.2 V vs. Li/Li⁺ is expected.

• Overcharge Cycling: In the voltage-time plot of an overcharge cycle, the cell containing the additive should show a distinct voltage plateau at the shuttle's redox potential. The baseline cell, in contrast, will show a rapidly increasing voltage until electrolyte decomposition occurs. The length of this voltage plateau in the test cell is indicative of the shuttle's current-carrying capability.

• Long-Term Stability: The discharge capacity of the test cell should remain stable over many overcharge cycles. A gradual decrease in capacity or a sudden failure of the voltage clamp indicates degradation of the redox shuttle molecule. The primary degradation mechanisms for dimethoxybenzene derivatives are deprotonation or demethylation of the radical cation formed during oxidation.[4]

Safety and Handling

• 2,5-dimethoxy-1,3-dimethylbenzene and its related compounds should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• All handling of the compound, especially when preparing electrolytes, should be performed in a well-ventilated fume hood or an inert atmosphere glovebox.

• Consult the Safety Data Sheet (SDS) for detailed information on hazards, handling, and disposal.

Conclusion

2,5-dimethoxy-1,3-dimethylbenzene presents a viable candidate as a redox shuttle additive for enhancing the safety of lithium-ion batteries through overcharge protection. Its anticipated redox potential is suitable for use with common cathode materials. The protocols outlined in this document provide a comprehensive framework for the synthesis, characterization, and evaluation of this and other potential redox shuttle additives. Further research into optimizing the molecular structure of dimethoxybenzene derivatives can lead to even more stable and efficient overcharge protection solutions.

References

• LookChem. (n.d.). Cas 2674-32-0, 1,4-DIMETHOXY-2,5-DIMETHYLBENZENE. Retrieved from [Link]

• Ganesh, P., & Narayanan, S. (2016). Molecular Level Understanding of the Factors Affecting the Stability of Dimethoxy Benzene Catholyte Candidates from First-Principles Investigations. ACS Publications. Retrieved from [Link]

• ResearchGate. (2025). 2,5-Dimethoxy-1,4-Benzoquinone (DMBQ) as Organic Cathode for Rechargeable Magnesium-Ion Batteries | Request PDF. Retrieved from [Link]

• Ample Organics. (2025). 2,5-Dimethoxybenzaldehyde: Unlocking New Chemical Space in Organic Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Anodic oxidation of 2,5-diaryl-1,4-dimethoxybenzene derivatives 1-10. Retrieved from [Link]

• Lohmann, J., et al. (2016). Overcharge protection of lithium-ion batteries above 4 V with a perfluorinated phenothiazine derivative. Journal of Materials Chemistry A. Retrieved from [Link]

• Acta Chimica Sinica. (n.d.). Electrochemical Behavior of Function Additive for Overcharge Protection of Li-Ion Batteries. Retrieved from [Link]

• designer-drug.com. (n.d.). Synthesis of 3-Methyl- and 4-Methyl-2,5-Dimethoxybenzaldehyde. Retrieved from [Link]

• Google Patents. (n.d.). CN104375086A - Method for testing overcharge reliability of lithium ion battery.

• ResearchGate. (n.d.). A suggested scheme for the overcharging process of the Li-ion battery samples containing additives. Retrieved from [Link]

• MDPI. (2024). Performance of Protection Devices Integrated into Lithium-Ion Cells during Overcharge Abuse Test. Retrieved from [Link]

• Journal of Chongqing University. (2001). A New Synthetic Method for 2,5-Dimethoxybenzaldehyde. Retrieved from [Link]

• Royal Society of Chemistry. (2017). Synthesis of 1,4-di-t-butyl-2,5-dimethoxybenzene. Retrieved from [Link]

• Beilstein Journals. (2018). Direct electrochemical generation of organic carbonates by dehydrogenative coupling. Retrieved from [Link]

• National Institutes of Health. (n.d.). 1,4-Bis(1,1-dimethylpropyl)-2,5-dimethoxybenzene. Retrieved from [Link]

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• Royal Society of Chemistry. (2025). Organic carbonates as green media: from laboratory syntheses to industrial applications. Retrieved from [Link]

• Frontiers. (2019). Dialkyl Carbonates in the Green Synthesis of Heterocycles. Retrieved from [Link]

• ResearchGate. (n.d.). Orientational effects in mixtures of organic carbonates with alkanes or 1-alkanols. Retrieved from [Link]

• MDPI. (2022). Synthetic Routes to Crystalline Complex Metal Alkyl Carbonates and Hydroxycarbonates via Sol–Gel Chemistry—Perspectives for Advanced Materials in Catalysis. Retrieved from [Link]

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Enhancing Non-Aqueous Electrolytes with Dimethoxybenzene Additives: An Application and Protocol Guide

In the pursuit of safer and more reliable energy storage systems, the composition of the electrolyte plays a pivotal role. This guide provides an in-depth exploration of the preparation and application of non-aqueous electrolytes incorporating dimethoxybenzene (DMB) isomers as functional additives. Tailored for researchers, scientists, and professionals in drug development utilizing electrochemical systems, this document elucidates the causal relationships behind experimental choices, provides detailed protocols for preparation and characterization, and is grounded in authoritative scientific literature.

Introduction: The Critical Role of Electrolyte Additives

Non-aqueous electrolytes, typically comprising a lithium salt dissolved in a mixture of organic carbonate solvents, are the lifeblood of modern lithium-ion batteries. However, these electrolytes are not without their challenges, including flammability, electrochemical instability at high voltages, and susceptibility to thermal runaway. The incorporation of small quantities of specialized additives is a highly effective strategy to mitigate these issues and enhance battery performance and safety.

Dimethoxybenzene (DMB) and its isomers have emerged as a promising class of "redox shuttle" additives. These molecules can be reversibly oxidized and reduced at a specific potential, providing an intrinsic overcharge protection mechanism that prevents the catastrophic failure of the battery. This guide will focus on the practical aspects of preparing electrolytes with three key DMB isomers: 1,2-dimethoxybenzene, 1,3-dimethoxybenzene, and 1,4-dimethoxybenzene.

The Mechanism of Action: How Dimethoxybenzene Protects

The primary function of DMB isomers as electrolyte additives is to act as a redox shuttle for overcharge protection.[1] During normal charging, the DMB molecules remain inert in the electrolyte. However, if the cell is overcharged and the cathode potential rises above the oxidation potential of the DMB isomer, the DMB molecule is oxidized at the cathode surface. This oxidized DMB species then travels to the anode, where it is reduced back to its original state. This process effectively creates an internal short circuit that dissipates the excess charging current as heat, preventing a dangerous increase in cell voltage and subsequent electrolyte decomposition.

The selection of a specific DMB isomer allows for the tuning of the overcharge protection potential. For instance, ortho- and para-substituted dimethoxybenzenes have redox potentials that are suitable for protecting common cathode materials.[2]

Safety First: Handling of Dimethoxybenzene Isomers and Electrolyte Components

The preparation of non-aqueous electrolytes involves handling of hazardous materials. Strict adherence to safety protocols is paramount.

3.1. Personal Protective Equipment (PPE):

• Gloves: Wear appropriate chemical-resistant gloves.

• Eye Protection: Chemical safety goggles are mandatory.

• Lab Coat: A flame-resistant lab coat should be worn at all times.

3.2. Engineering Controls:

• Glovebox: All electrolyte preparation steps must be conducted in an inert atmosphere glovebox with oxygen and moisture levels below 1 ppm.[3] This is critical as the lithium salt (LiPF₆) is extremely sensitive to moisture, which leads to the formation of highly corrosive hydrofluoric acid (HF).

• Fume Hood: While the primary preparation is in a glovebox, any handling of solvents outside the glovebox should be done in a well-ventilated fume hood.

3.3. Chemical-Specific Hazards:

• Dimethoxybenzene Isomers (1,2-DMB, 1,3-DMB, 1,4-DMB): These compounds can cause skin, eye, and respiratory tract irritation.[4][5][6] Avoid inhalation of dust or vapors and direct contact with skin and eyes.

• Lithium Hexafluorophosphate (LiPF₆): Highly toxic and corrosive upon contact with moisture due to the formation of HF. Must be handled exclusively in a glovebox.

• Organic Carbonate Solvents (EC, DMC, EMC): These solvents are flammable and can be irritants. Keep away from ignition sources.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the preparation of a baseline non-aqueous electrolyte and its modification with DMB additives.

4.1. Precursor Preparation and Purification

The quality of the raw materials directly impacts the performance of the final electrolyte. Therefore, meticulous purification and drying are essential.

4.1.1. Solvent Purification:

• Ethylene Carbonate (EC): Battery-grade EC (purity > 99.9%) should be used. As EC is a solid at room temperature, it needs to be melted at approximately 40-50°C inside the glovebox antechamber before being brought into the main chamber.[7] For higher purity, EC can be further purified by vacuum distillation or fractional crystallization.[4][5]

• Linear Carbonates (DMC, EMC): Battery-grade dimethyl carbonate (DMC) and ethyl methyl carbonate (EMC) with low moisture content (< 20 ppm) are required. These can be further dried using molecular sieves (3Å or 4Å) for at least 24 hours before use.

4.1.2. Lithium Salt Drying:

• Lithium Hexafluorophosphate (LiPF₆): Battery-grade LiPF₆ (purity > 99.9%) must be used. Even though it is supplied in a dry state, it is good practice to dry the salt under vacuum at a moderate temperature (e.g., 60-80°C) for several hours to remove any surface moisture.[6][8] This should be done inside the glovebox antechamber or a vacuum oven connected to the glovebox.

4.2. Glovebox Preparation and Workflow

A dedicated and properly maintained glovebox is critical for successful electrolyte preparation.

Figure 1: Experimental workflow for electrolyte preparation.

4.3. Preparation of the Baseline Electrolyte (1 M LiPF₆ in EC:DMC 1:1 w/w)

• Glovebox Environment: Ensure the glovebox atmosphere is stable with O₂ and H₂O levels below 1 ppm.

• Material Transfer: Transfer all necessary dried glassware (beakers, graduated cylinders, magnetic stir bars), purified solvents, dried LiPF₆, and DMB additives into the glovebox through the antechamber, performing at least three evacuation/refill cycles.[9][10]

• Solvent Mixture:

  • Place a clean, dry beaker on a tared analytical balance inside the glovebox.

  • Add the desired mass of molten EC.

  • Tare the balance and add an equal mass of DMC.

  • Add a magnetic stir bar to the beaker.

• Dissolving the Salt:

  • Slowly add the calculated amount of dried LiPF₆ to the solvent mixture while stirring. The dissolution of LiPF₆ is endothermic, and the beaker may become cool.

  • Continue stirring until the salt is completely dissolved and the solution is clear and colorless. This may take several hours.

• Homogenization: Cover the beaker and leave the solution to stir for an extended period (e.g., overnight) to ensure complete homogenization.

4.4. Preparation of Electrolytes with DMB Additives

• Additive Calculation: Calculate the required mass of the DMB isomer to achieve the desired weight percentage (e.g., 1 wt%).

• Addition of DMB:

  • To the prepared baseline electrolyte, add the calculated mass of the chosen DMB isomer (1,2-DMB, 1,3-DMB, or 1,4-DMB).

  • Stir the solution until the additive is completely dissolved.

• Storage: Transfer the final electrolyte solution into a clean, dry, and tightly sealed fluorinated polyethylene or glass bottle. Label the bottle with the complete composition, concentration, and date of preparation. Store the electrolyte inside the glovebox.[7]

Characterization and Performance Evaluation

The quality and performance of the prepared electrolytes should be validated through various electrochemical and physical characterization techniques.

5.1. Ionic Conductivity

The ionic conductivity of the electrolyte is a crucial parameter that affects the rate performance of the battery. It is measured using a conductivity meter with a dip-type cell inside the glovebox.

Electrolyte Composition	Ionic Conductivity (mS/cm at 25°C)
1 M LiPF₆ in EC:DMC (1:1 w/w) - Baseline	8.5 - 11.5[11][12][13]
1 M LiPF₆ in EC:DMC (1:1 w/w) + 1 wt% 1,2-DMB	Data not available in a comparable format
1 M LiPF₆ in EC:DMC (1:1 w/w) + 1 wt% 1,3-DMB	Data not available in a comparable format
1 M LiPF₆ in EC:DMC (1:1 w/w) + 1 wt% 1,4-DMB	Data not available in a comparable format

Note: The addition of neutral organic additives in small concentrations is generally not expected to significantly alter the bulk ionic conductivity of the electrolyte.

5.2. Electrochemical Stability Window (ESW)

The ESW determines the voltage range within which the electrolyte remains stable without significant decomposition. It is typically measured by linear sweep voltammetry (LSV) using a three-electrode cell with a stable working electrode (e.g., platinum or glassy carbon).

Figure 2: Relationship between electronic structure and electrochemical stability.

5.3. Battery Cycling Performance

The ultimate test of the electrolyte's efficacy is its performance in a full battery cell. This involves assembling coin cells or other test vehicles in the glovebox and subjecting them to galvanostatic charge-discharge cycling.

Electrolyte Composition	Cathode/Anode	Capacity Retention after 100 Cycles	Coulombic Efficiency
1 M LiPF₆ in EC:DMC (1:1 w/w) - Baseline	LiFePO₄/Graphite	~95-99%[14][15][16][17]	>99.5%[17]
1 M LiPF₆ in EC:EMC:DEC + DMB derivative (DMNB1)	LiNi1/3Co1/3Mn1/3O2/Li	95.9%[2]	Not specified
1 M LiPF₆ in EC:EMC:DEC + DMB derivative (DMNB2)	LiNi1/3Co1/3Mn1/3O2/Li	68.1%[2]	Not specified

Note: The provided data for DMB additives are for derivatives and a different solvent system, highlighting the need for direct comparative studies with the baseline electrolyte.

Waste Disposal

Proper disposal of non-aqueous electrolyte waste is crucial due to its hazardous nature.

• Collection: All waste electrolyte and solvent-contaminated materials (e.g., wipes, pipette tips) should be collected in a designated, sealed waste container inside the glovebox.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste: Flammable, Toxic Non-Aqueous Electrolyte."

• Disposal Route: The sealed waste container should be removed from the glovebox and disposed of through an approved hazardous waste management program.[18][19][20] Do not pour non-aqueous electrolytes down the sink.

Conclusion

The addition of dimethoxybenzene isomers to non-aqueous electrolytes presents a viable and effective strategy for enhancing the safety of lithium-ion batteries through overcharge protection. The successful implementation of this approach hinges on the meticulous preparation of high-purity electrolytes in a controlled inert atmosphere. The protocols and guidelines presented in this document provide a comprehensive framework for researchers to prepare, characterize, and evaluate these advanced electrolyte formulations. Further research focusing on direct comparative studies of different DMB isomers in standardized electrolyte systems will be invaluable in optimizing their performance for next-generation energy storage applications.

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• MDPI. (2020, June 5). Electrolyte Additives in Lithium Ion EV Batteries and the Relationship of the SEI Composition to Cell Resistance and Lifetime.
• mulksgrp. (2025, January 21).
• ResearchGate. (2025, August 7). Comparison of Cycling Performance of Lithium-Ion Cell Anode Graphites.
• Liu Laboratory. (n.d.).
• MDPI. (2023, December 25).

Sources

• 1. researchgate.net [researchgate.net]
• 2. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 3. msesupplies.com [msesupplies.com]
• 4. US20090221840A1 - Process for purifying ethylene carbonate, process for producing purified ethylene carbonate, and ethylene carbonate - Google Patents [patents.google.com]
• 5. CN101400667A - Method for purifying ethylene carbonate, method for producing purified ethylene carbonate, and ethylene carbonate - Google Patents [patents.google.com]
• 6. CN1422807A - Method for preparing LiPF6 - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. ysxbcn.com [ysxbcn.com]
• 9. ossila.com [ossila.com]
• 10. mulksgrp.ac [mulksgrp.ac]
• 11. scispace.com [scispace.com]
• 12. scispace.com [scispace.com]
• 13. researchgate.net [researchgate.net]
• 14. upcommons.upc.edu [upcommons.upc.edu]
• 15. eta.lbl.gov [eta.lbl.gov]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. sfasu.edu [sfasu.edu]
• 19. nswai.org [nswai.org]
• 20. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]

Application Note: Thermodynamically Controlled Friedel-Crafts Alkylation for the Synthesis of 5-tert-Butyl-m-Xylene

This Application Note is designed for researchers and process chemists focusing on the synthesis of sterically demanding meta-xylene derivatives. It prioritizes thermodynamic control strategies to overcome standard kinetic ortho/para directing effects.

Executive Summary

Standard Friedel-Crafts alkylation of m-xylene is kinetically driven to the 4- position (ortho to one methyl, para to the other) due to the activating nature of the methyl groups. However, for drug scaffolds requiring 1,3,5-substitution patterns (e.g., 5-tert-butyl-m-xylene ), kinetic protocols fail, yielding predominantly 1,2,4-isomers.

This guide details a Thermodynamically Controlled Protocol that utilizes steric bulk and reversible carbocation chemistry to force the alkyl group into the 5- position (meta to both methyls). We compare the classic Lewis Acid (

) route against a modern, Green Chemistry Zeolite approach.

Key Technical Distinction[1][2]

• Kinetic Product (Low Temp/Short Time): 4-tert-butyl-m-xylene (1,3-dimethyl-4-tert-butylbenzene). Sterically crowded.

• Thermodynamic Product (High Temp/Long Time): 5-tert-butyl-m-xylene (1,3-dimethyl-5-tert-butylbenzene). Sterically relieved; the "symmetrical" sink.

Mechanistic Insight & Reaction Logic[3]

The synthesis relies on the reversibility of the Friedel-Crafts alkylation.[1][2] While the tert-butyl cation initially attacks the electron-rich 4- position, the resulting sigma complex is sterically strained by the adjacent methyl group. Under thermodynamic conditions (strong catalyst, moderate heat), the alkyl group de-alkylates and re-alkylates until it settles in the energy minimum: the 5- position, flanked by protons rather than methyls.

Pathway Visualization

The following diagram illustrates the divergence between kinetic and thermodynamic pathways.

Figure 1: Kinetic vs. Thermodynamic pathways. Note the reversibility allowing conversion of the red kinetic product into the green thermodynamic sink.

Critical Parameters & Reagents

Parameter	Kinetic Control (Avoid)	Thermodynamic Control (Target)	Rationale
Catalyst	(mild)	(Anhydrous)	Strong Lewis acidity required to lower activation energy for de-alkylation/isomerization.
Temperature			Heat provides energy to overcome the barrier of reversibility.
Time	< 1 Hour	3 - 6 Hours	Allows the system to reach equilibrium.
Alkyl Source	tert-Butyl chloride	tert-Butyl chloride	Generates a stable carbocation, facilitating reversible attack.

Experimental Protocols

Protocol A: Classic Lewis Acid Catalysis ( )

Best for: Small-scale synthesis where yield is prioritized over waste management.

Reagents:

• m-Xylene (Substrate & Solvent): 15.0 mL (Excess to prevent poly-alkylation)

• tert-Butyl Chloride (Reagent): 5.0 mL

• Aluminum Chloride (

  , Anhydrous): 0.5 g

• Safety Note:

  reacts violently with water. All glassware must be flame-dried.

Step-by-Step Workflow:

• Setup: Equip a 50 mL round-bottom flask with a magnetic stir bar and a Claisen adapter. Attach a drying tube (

  ) to exclude moisture and a gas trap (funnel inverted over NaOH solution) to neutralize evolved HCl gas.

• Charging: Add 15.0 mL of m-xylene and 5.0 mL of tert-butyl chloride to the flask.

• Catalyst Addition: Cool the mixture to ~5°C (ice bath). Add 0.5 g of anhydrous

  in small portions over 5 minutes. Observation: Vigorous bubbling (HCl evolution) indicates initiation.

• Reaction (Thermodynamic Phase):

  • Remove the ice bath.[3][4]

  • Stir at room temperature for 30 minutes.

  • Crucial Step: Heat the mixture to 50-60°C for 2 hours. This thermal step drives the rearrangement of any formed 4-isomer into the 5-isomer.

• Quenching: Cool to room temperature. Pour the reaction mixture carefully onto 50 g of crushed ice/water mixture.

• Workup:

  • Separate the organic layer.[4][5]

  • Wash the aqueous layer with dichloromethane (

    mL).

  • Combine organics and wash with 10%

    (to remove acid) and Brine.

  • Dry over anhydrous

    .

• Purification:

  • Remove solvent (DCM and excess xylene) via rotary evaporation.

  • Isolation: The product, 5-tert-butyl-m-xylene, has a significantly higher boiling point (

    ) than the starting material. Purify via vacuum distillation or recrystallization if solid (MP is low, often an oil, but derivatives may crystallize).

Protocol B: Green Chemistry Approach (Zeolite Catalysis)

Best for: Process chemistry, scalable workflows, and avoiding toxic aluminum waste.

Reagents:

• Catalyst: H-Y Zeolite or Fe-supported Zeolite (

  )

• Solvent: m-Xylene (Neat) or Cyclohexane

Modifications:

• Replace

  with 1.0 g of calcined H-Y Zeolite.

• Perform reaction at Reflux (

  ) for 4-6 hours.

• Benefit: No aqueous quench required. Simply filter off the solid catalyst (which can be regenerated) and distill the filtrate.

Quality Control & Validation

To ensure the isolation of the correct isomer, use the following validation markers.

Analytical Method	4-isomer (Kinetic - Undesired)	5-isomer (Thermodynamic - Target)
1H NMR (Aromatic Region)	Asymmetric Pattern: 3 distinct proton signals (d, d, s or complex splitting).	Symmetric Pattern: 2 distinct signals (2H doublet, 1H triplet/singlet) typically around 7.0-7.2 ppm.
GC-MS	Lower retention time (typically).	Slightly higher retention time due to symmetry/boiling point.[5]
IR Spectroscopy	C-H out-of-plane bends characteristic of 1,2,4-substitution.	C-H out-of-plane bends characteristic of 1,3,5-substitution (~850-870 cm⁻¹).

Troubleshooting Guide

Issue: Low Yield / Poly-alkylation

• Cause: Ratio of alkyl halide to xylene is too high.

• Fix: Increase the equivalents of m-xylene. It acts as the solvent and statistically favors mono-alkylation.

Issue: Product is predominantly the 4-isomer

• Cause: Reaction temperature too low or time too short.

• Fix: Increase reaction temperature to reflux or extend reaction time to allow thermodynamic equilibration. Ensure

  is fresh (inactive catalyst prevents rearrangement).

Issue: Carbocation Rearrangement (e.g., n-butyl vs t-butyl)

• Note: When using longer chain primary halides (e.g., 1-chlorobutane), the catalyst will cause hydride shifts, yielding sec-butyl or tert-butyl derivatives regardless of the starting material. This protocol uses tert-butyl chloride, so the cation is already at the stable tertiary state.

References

• Friedel-Crafts Alkylation of m-Xylene . BenchChem Application Notes. Retrieved from

• Mechanistic aspects of Friedel-Crafts alkylation over FeY zeolite . Journal of the Brazilian Chemical Society. Retrieved from

• The comparison of Friedel-Crafts alkylation and acylation as a means to synthesise alkyl xylenes . Plymouth Electronic Archive. Retrieved from

• A Green Alternative to Aluminum Chloride Alkylation of Xylene . Journal of Chemical Education. Retrieved from

• Synthesis of 1,3,5-tri-tert-butylbenzene . Recueil des Travaux Chimiques des Pays-Bas. Retrieved from

Sources

• 1. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 2. youtube.com [youtube.com]
• 3. youtube.com [youtube.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. m.youtube.com [m.youtube.com]

Scalable synthesis routes for dimethoxy-dimethylbenzene isomers

Application Note: High-Purity Synthesis of Dimethoxy-Dimethylbenzenes

Subtitle: Scalable Protocols for 1,4-Dimethoxy-2,5-dimethylbenzene (2,5-DMPX) and Isomers via Phase-Transfer Catalysis and Green Methylation.

Abstract

This application note details the scalable synthesis of dimethoxy-dimethylbenzene isomers, with a primary focus on 1,4-dimethoxy-2,5-dimethylbenzene (2,5-DMPX) . This compound is a critical redox shuttle for lithium-ion batteries and a monomer for conductive polymers. We present two distinct protocols: (1) A robust One-Pot Reductive Methylation utilizing Phase Transfer Catalysis (PTC) for maximum yield and throughput, and (2) A Green Chemistry Route utilizing Dimethyl Carbonate (DMC) to eliminate hazardous sulfates. These protocols address the core challenges of scalability: preventing the re-oxidation of hydroquinone intermediates and maximizing regioselectivity.

Introduction & Strategic Analysis

The synthesis of dimethoxy-dimethylbenzenes requires the methylation of their corresponding dihydroxy precursors (hydroquinones or catechols). The primary challenge in scaling this reaction is the electron-rich nature of the aromatic ring, which makes the intermediate hydroquinones highly susceptible to air oxidation back to quinones (quinhydrone formation), leading to low yields and difficult purification.

Target Isomer: 1,4-dimethoxy-2,5-dimethylbenzene (CAS: 2674-32-0). Starting Material: 2,5-Dimethyl-1,4-benzoquinone (DMBQ) is the preferred industrial starting material due to its stability compared to the hydroquinone.

Route Comparison

Feature	Protocol A: Reductive Methylation (PTC)	Protocol B: Green DMC Methylation
Mechanism	In situ reduction ( ) + Methylation	Direct / Substitution
Reagents	Sodium Dithionite, NaOH, DMS/MeI, TBAB	Dimethyl Carbonate (DMC), , PEG
Conditions	Mild ( ), Biphasic	High Temp ( ), Autoclave
Scalability	High (Batch or Flow)	High (Continuous Flow preferred)
Safety	Requires handling of DMS/MeI (Toxic)	Inherently Safer (DMC is non-toxic)
Yield	>90%	80-95% (Catalyst dependent)

Protocol A: One-Pot Reductive Methylation (High-Yield)

Objective: Synthesize 2,5-DMPX from 2,5-dimethyl-1,4-benzoquinone without isolating the air-sensitive hydroquinone.

Mechanism & Logic

This protocol uses Sodium Dithionite (

) to reduce the quinone to hydroquinone in the aqueous phase. Tetrabutylammonium Bromide (TBAB ) acts as a Phase Transfer Catalyst, transporting the phenolate ion into the organic phase where it reacts immediately with the methylating agent. This "generated-in-situ" approach prevents oxidation.

Materials

• Precursor: 2,5-Dimethyl-1,4-benzoquinone (1.0 eq)

• Reductant: Sodium Dithionite (

  ) (1.5 eq)

• Base: NaOH (4.0 eq, dissolved in water)

• Methylating Agent: Dimethyl Sulfate (DMS) (2.5 eq) [Safety Note: Carcinogen] OR Methyl Iodide (MeI) (3.0 eq).

• Catalyst: TBAB (5 mol%)

• Solvent: Toluene or Dichloromethane (DCM) / Water mixture (1:1 v/v).

Step-by-Step Methodology

• Reactor Setup: Equip a jacketed glass reactor with an overhead mechanical stirrer, reflux condenser, internal temperature probe, and dropping funnel. Inert the vessel with

  .

• Solubilization: Charge Toluene and 2,5-Dimethyl-1,4-benzoquinone. Stir until suspended/dissolved.

• Reductive Charge: Dissolve Sodium Dithionite and NaOH in water. Add this aqueous solution to the reactor.

  • Observation: The yellow quinone color should fade to a clear/pale solution as the hydroquinone forms in the aqueous layer.

• Catalyst Addition: Add TBAB (solid or solution).

• Methylation (Exothermic):

  • Cool the mixture to

    .

  • Add Dimethyl Sulfate (DMS) dropwise over 60 minutes.

  • Critical Control: Do not allow temperature to exceed

    to prevent hydrolysis of DMS.

• Reaction: Vigorously stir (turbulent flow is required for PTC efficiency) at

  for 4–6 hours.

• Quench: Add aqueous ammonium hydroxide (

  ) to destroy excess DMS. Stir for 30 minutes.

• Workup:

  • Separate phases.[1] Extract aqueous layer with Toluene (

    ).

  • Wash combined organics with 1M NaOH (removes unreacted phenols) and Brine.

  • Dry over

    and concentrate in vacuo.

• Purification: Recrystallize from hot Ethanol or Methanol.

  • Target: White crystalline needles (MP:

    ).

Protocol B: Green Synthesis via Dimethyl Carbonate (DMC)

Objective: Sustainable methylation avoiding toxic sulfates/halides. Note: DMC acts as both solvent and reagent but requires activation due to its lower electrophilicity.

Materials

• Precursor: 2,5-Dimethyl-1,4-hydroquinone (1.0 eq) [Note: Must be freshly reduced or stored under Argon]

• Reagent/Solvent: Dimethyl Carbonate (DMC) (10–15 eq)

• Base: Potassium Carbonate (

  ) (2.5 eq, anhydrous, micronized)

• Co-Catalyst: Polyethylene Glycol (PEG-400) (5 mol%) or TBAI (2 mol%).

Step-by-Step Methodology (Autoclave/Pressure Vessel)

• Loading: In a stainless steel autoclave, charge 2,5-Dimethyl-1,4-hydroquinone,

  , and Catalyst.

• Solvent Addition: Add DMC. The large excess ensures solvation and drives equilibrium.

• Reaction:

  • Seal reactor and purge with

    .

  • Heat to

    . Pressure will rise to ~5–10 bar (autogenous).

  • Mechanism:[2][3][4] At

    , DMC undergoes decarboxylation to generate reactive methyl species.

  • Hold for 6–8 hours.

• Cooling & Filtration: Cool to room temperature. Release pressure (venting

  ). Filter off the solid salts ( / ).

• Concentration: Distill off excess DMC (Recycle: DMC forms an azeotrope with Methanol, which can be reused).

• Purification: The crude residue is often high purity (>95%). Recrystallize from Ethanol if necessary.

Visualization of Pathways

Figure 1: Reaction Logic & Pathway

This diagram illustrates the parallel pathways for the PTC and Green routes, highlighting the critical intermediate handling.

Caption: Comparative synthesis routes. Protocol A (Blue) bypasses hydroquinone isolation. Protocol B (Green) utilizes sustainable reagents.

Figure 2: Purification & Workup Workflow (Protocol A)

Caption: Downstream processing workflow for the isolation of high-purity 2,5-DMPX.

Analytical Controls & Specifications

To ensure suitability for electrochemical or pharmaceutical applications, the product must meet these criteria:

Parameter	Specification	Analytical Method
Appearance	White crystalline needles	Visual
Purity		HPLC (C18, MeCN/H2O)
Mono-methyl impurity		HPLC / GC-MS
Melting Point		DSC / Capillary
Water Content		Karl Fischer

NMR Validation (

, 400 MHz):

• 6.65 (s, 2H, Ar-H )
• 3.78 (s, 6H, -O-CH 3)
• 2.22 (s, 6H, Ar-CH 3)

References

• Scalable Synthesis via Heck Reaction & Precursors

  • Title: High-Yield Synthesis of Novel E,E-2,5-Dimethoxy-1,4-bis...[5]

  • Source: Synthetic Communications / ResearchGate[5]

  • URL:[Link]

• Green Methylation with Dimethyl Carbonate

  • Title: Green chemistry metrics: a comparative evaluation of dimethyl carbonate, methyl iodide, dimethyl sulfate...[6]

  • Source: Green Chemistry (RSC)

  • URL:[Link]

• Physical Properties & Safety Data

  • Title: 1,4-Dimethoxybenzene Synthesis & Properties[1][5][7][8][9][10]

  • Source: ChemicalBook / Sigma-Aldrich

• Redox Shuttle Applications (Contextual)

  • Title: 2,5-Di-tert-butyl-1,4-bis(2-methoxyethoxy)benzene: A High Voltage Redox Shuttle
  • Source: Journal of The Electrochemical Society

  • URL:[Link]

Sources

• 1. 1,4-Dimethoxybenzene synthesis - chemicalbook [chemicalbook.com]
• 2. Dimethyl Sulfate as Methylation Agent and Solvent in Highly Regioselective Synthesis of Methyl Salicylate Using Sodium Bicarbonate as a Base - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Study of the cytotoxic effects of 2,5-diaziridinyl-3,6-dimethyl-1,4-benzoquinone (MeDZQ) in mouse hepatoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sciencemadness.org [sciencemadness.org]
• 5. researchgate.net [researchgate.net]
• 6. Green chemistry metrics: a comparative evaluation of dimethyl carbonate, methyl iodide, dimethyl sulfate and methanol as methylating agents - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. prepchem.com [prepchem.com]
• 8. hiroshima.repo.nii.ac.jp [hiroshima.repo.nii.ac.jp]
• 9. 1,4-Di(2-butoxycarbonyl-trans-vinyl)-2,5-dimethoxybenzene [mdpi.com]
• 10. 1,4-Bis(1,1-dimethyl­prop­yl)-2,5-dimeth­oxy­benzene - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of 2,5-Dimethoxy-m-xylene

Welcome to the technical support center for the purification of 2,5-dimethoxy-m-xylene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for removing unreacted starting materials from your product. This resource offers troubleshooting advice and answers to frequently asked questions to ensure you achieve the desired purity for your downstream applications.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of 2,5-dimethoxy-m-xylene.

Problem: My final product is contaminated with unreacted starting material. How do I remove it?

Root Cause Analysis: The most common route to synthesizing 2,5-dimethoxy-m-xylene is through a Williamson ether synthesis.[1][2][3] This reaction involves the deprotonation of a phenol followed by nucleophilic substitution with an alkyl halide.[1][2][3] Therefore, the most probable unreacted starting material contaminating your product is the precursor, 2,5-dihydroxy-m-xylene. This phenolic starting material possesses significantly different chemical properties from your desired ether product, which can be exploited for separation.

Solution: A liquid-liquid extraction using a basic aqueous solution is a highly effective method for removing phenolic impurities.[4][5][6] The basic solution deprotonates the acidic phenolic hydroxyl groups of the unreacted 2,5-dihydroxy-m-xylene, forming a water-soluble phenoxide salt. This salt will partition into the aqueous phase, while your non-acidic 2,5-dimethoxy-m-xylene product remains in the organic phase.

Step-by-Step Protocol: Basic Liquid-Liquid Extraction

• Dissolution: Dissolve your crude reaction mixture in a water-immiscible organic solvent such as diethyl ether, ethyl acetate, or dichloromethane.

• Extraction: Transfer the organic solution to a separatory funnel and add an equal volume of a 1-2 M aqueous sodium hydroxide (NaOH) solution.

• Mixing: Stopper the funnel and invert it several times, making sure to vent frequently to release any pressure buildup. Shake the funnel gently for 1-2 minutes to ensure thorough mixing of the two phases.

• Separation: Allow the layers to separate completely. The aqueous layer, containing the deprotonated starting material, can be drained off.

• Washing: To remove any residual NaOH, wash the organic layer with a saturated aqueous solution of sodium chloride (brine). This also helps to break up any emulsions and remove dissolved water from the organic layer.

• Drying: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent, such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a rotary evaporator to yield the purified 2,5-dimethoxy-m-xylene.

Problem: I see an unexpected spot on my TLC plate. Could it be the starting material?

Analysis: Thin-layer chromatography (TLC) is an excellent technique for monitoring the progress of your reaction and the success of your purification. Due to the presence of the polar hydroxyl groups, 2,5-dihydroxy-m-xylene is significantly more polar than the 2,5-dimethoxy-m-xylene product.

Troubleshooting Steps:

• Spotting: On a TLC plate, spot your crude reaction mixture, a sample of your purified product, and if available, a standard of the 2,5-dihydroxy-m-xylene starting material.

• Elution: Develop the TLC plate using a suitable solvent system, such as a mixture of hexanes and ethyl acetate.

• Interpretation: The more polar 2,5-dihydroxy-m-xylene will have a lower Retention Factor (Rf) value and will appear as a spot closer to the baseline. Your desired product, being less polar, will travel further up the plate and have a higher Rf value. The absence of the lower Rf spot in your purified sample lane indicates successful removal of the starting material.

Problem: My yield is low after purification. What could have gone wrong?

Possible Causes and Solutions:

• Emulsion Formation: During the basic extraction, vigorous shaking can lead to the formation of an emulsion, which is a stable mixture of the organic and aqueous layers, making separation difficult.

  • Solution: Add a small amount of brine to the separatory funnel to help break the emulsion. Gentle swirling instead of vigorous shaking can also prevent emulsion formation.

• Product Hydrolysis: While unlikely under standard conditions, prolonged exposure to a highly concentrated basic solution could potentially lead to the hydrolysis of your ether product.

  • Solution: Use a 1-2 M NaOH solution and avoid unnecessarily long extraction times.

• Incomplete Extraction: If the starting material is not fully removed, subsequent purification steps may lead to product loss.

  • Solution: Perform the basic extraction two or three times with fresh aqueous base to ensure complete removal of the phenolic starting material.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 2,5-dimethoxy-m-xylene and its common precursor that are important for purification?

A1: Understanding the physical properties is crucial for designing an effective purification strategy.

Property	2,5-Dimethoxy-m-xylene	2,5-Dihydroxy-m-xylene	Rationale for Separation
Molecular Weight	166.22 g/mol	138.17 g/mol	Minimal difference, not ideal for separation by mass.
Boiling Point	~230-240 °C (estimated)	Decomposes	Distillation can be used to remove lower-boiling impurities, but the starting material may decompose at high temperatures.
Melting Point	Not readily available	~148 °C	If the product is a solid, recrystallization could be a viable purification method.
Solubility	Soluble in organic solvents, insoluble in water.	Sparingly soluble in water, soluble in organic solvents and aqueous base.	The difference in solubility in aqueous base is the key to separation by liquid-liquid extraction.
Acidity (pKa)	Neutral	~10-12 (estimated for phenolic -OH)	The significant difference in acidity allows for selective deprotonation and extraction of the starting material.

Q2: Can I use distillation to purify 2,5-dimethoxy-m-xylene?

A2: Distillation can be a useful technique, but it may not be the most effective method for removing the unreacted diol starting material.[4] The boiling point of 2,5-dihydroxy-m-xylene is not well-defined as it tends to decompose at elevated temperatures. Therefore, while distillation can remove lower-boiling impurities, it may not effectively separate the product from the starting material. A basic liquid-liquid extraction is the preferred method for this specific separation.

Q3: What is a good solvent system for column chromatography of 2,5-dimethoxy-m-xylene?

A3: If further purification is required after extraction, column chromatography is a powerful technique.[7][8][9][10] Given the polarity difference, a silica gel stationary phase is recommended.[8] A good starting point for the mobile phase (eluent) would be a non-polar solvent mixture, such as hexanes with a small amount of a more polar solvent like ethyl acetate or dichloromethane. The optimal ratio can be determined by running TLC plates with varying solvent compositions.[8][11] The less polar 2,5-dimethoxy-m-xylene will elute from the column first.

Q4: How can I confirm the identity and purity of my final product?

A4: A combination of analytical techniques should be used to confirm the identity and assess the purity of your 2,5-dimethoxy-m-xylene:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the structure of your compound. The disappearance of the phenolic -OH proton signals and the appearance of the methoxy (-OCH₃) proton signals in the ¹H NMR spectrum are key indicators of a successful reaction.

• Infrared (IR) Spectroscopy: The IR spectrum of the purified product should show the absence of a broad -OH stretch (typically around 3200-3600 cm⁻¹) that would be present in the starting material. The presence of C-O-C ether stretches (around 1000-1300 cm⁻¹) would be expected.

• Mass Spectrometry (MS): MS will confirm the molecular weight of your product.

• Thin-Layer Chromatography (TLC): As mentioned earlier, a single spot on a TLC plate is a good indication of purity.

Q5: What safety precautions should I take during this purification?

A5: Always follow standard laboratory safety procedures.

• Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and appropriate gloves at all times.

• Fume Hood: Handle all organic solvents and reagents in a well-ventilated fume hood.

• Sodium Hydroxide: Sodium hydroxide is corrosive. Avoid contact with skin and eyes. In case of contact, rinse immediately with copious amounts of water.

• Pressure Buildup: Be aware of potential pressure buildup when shaking a separatory funnel, especially with volatile solvents or during acid-base reactions. Vent the funnel frequently and away from your face.

Visualizing the Purification Workflow

The following diagram illustrates the liquid-liquid extraction process for separating 2,5-dimethoxy-m-xylene from the unreacted 2,5-dihydroxy-m-xylene starting material.

Caption: Workflow for the purification of 2,5-dimethoxy-m-xylene via liquid-liquid extraction.

References

• Water Practice & Technology. (2024). Comparison of different treatment methods which are used for phenol removal: A mini review.
• MDPI. (2023). Extraction of Phenol as Pollutant from Aqueous Effluents Using Hydrophobic Deep Eutectic Solvents.
• Google Patents. (2004).
• Master Organic Chemistry. (2014). The Williamson Ether Synthesis.
• Chemistry Steps. (2022). Williamson Ether Synthesis.
• Wikipedia. (2021). Williamson ether synthesis.
• Virtual Labs. (n.d.).
• University of Victoria. (n.d.).
• Phenomenex. (2025).
• YouTube. (2021).
• SpringerLink. (n.d.). Simple column chromatography separation procedure for polycyclic aromatic hydrocarbons: controlling factor(s).

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 3. lscollege.ac.in [lscollege.ac.in]
• 4. iwaponline.com [iwaponline.com]
• 5. Extraction of Phenol as Pollutant from Aqueous Effluents Using Hydrophobic Deep Eutectic Solvents [mdpi.com]
• 6. WO2004046039A1 - Extraction of phenol from wastewater - Google Patents [patents.google.com]
• 7. Virtual Labs [oc-amrt.vlabs.ac.in]
• 8. web.uvic.ca [web.uvic.ca]
• 9. Column Chromatography Guide | Phenomenex [phenomenex.com]
• 10. youtube.com [youtube.com]
• 11. cup.edu.cn [cup.edu.cn]

Optimizing redox reversibility of 1,3-dimethoxy-2,5-dimethylbenzene

Topic: Optimizing Redox Reversibility of 1,3-Dimethoxy-2,5-Dimethylbenzene

To: Research & Development Teams From: Senior Application Scientist, Organic Electrochemistry Division Subject: Troubleshooting & Stabilization Protocols for Meta-Alkoxybenzene Derivatives

Overview: The "Meta" Challenge

You are working with 1,3-dimethoxy-2,5-dimethylbenzene (1,3-DMB-2,5) . It is critical to recognize that this molecule behaves fundamentally differently from the industry-standard 1,4-dimethoxybenzene (para-isomer) used in redox flow batteries.

• The Physics: In 1,3-isomers (meta-substitution), the radical cation formed upon oxidation has high spin density at the 4 and 6 positions. Unlike the 1,4-isomer, which forms a stable quinoidal structure, the 1,3-radical cation is highly reactive and prone to C-C coupling (dimerization) and nucleophilic attack .

• The Goal: To achieve reversibility, we must kinetically inhibit these side reactions through rigorous environmental control and anion pairing.

Module 1: Critical Environmental Controls (The "Dry" Protocol)

Q: My Cyclic Voltammetry (CV) shows a chemically irreversible oxidation peak (

). Is my molecule degrading?

A: Yes. The radical cation (

) is likely reacting with trace water or coupling with itself.

The Fix: Nucleophile Scavenging Water acts as a nucleophile, attacking the radical cation to form phenols/quinones, which are electrochemically distinct and irreversible.

Parameter	Standard Grade	Required Optimization Grade
Solvent Water Content	< 50 ppm	< 10 ppm (Karl Fischer verified)
Solvent Choice	Acetonitrile (MeCN)	Propylene Carbonate (PC) or MeCN/DCM (1:1)
Alumina Treatment	None	Activated Acidic Alumina (in-situ)

Protocol 1.1: The "Zero-Water" Setup

• Solvent Drying: Dry Acetonitrile over 3Å molecular sieves for 48 hours.

• In-Situ Scrubbing: Add activated Acidic Alumina (neutral alumina can sometimes deprotonate intermediates) directly to the electrochemical cell or reservoir. This scavenges trace water during the experiment.

• Atmosphere: All transfers must occur in an Argon glovebox (

  ppm, ppm).

Module 2: Anion Engineering & Kinetics

Q: I see a second peak emerging at a lower potential after 10 cycles. What is this?

A: This is the signature of dimerization . Because positions 4 and 6 on your benzene ring are protonated (unblocked), two radical cations are coupling to form a biphenyl derivative. This dimer oxidizes easier than the monomer, appearing as a "pre-peak" or shift.

The Fix: Anion Stabilization & Concentration Tuning You need a "soft," weakly coordinating anion to stabilize the dispersed positive charge of the radical cation and block the approach of other monomers.

Recommended Electrolytes:

• Primary Choice: Tetrabutylammonium Hexafluorophosphate (

  ). The anion provides a good balance of conductivity and weak coordination.

• Advanced Choice: Tetrabutylammonium Tetrakis(pentafluorophenyl)borate (

  ). This bulky anion creates a "steric cage" around the cation, physically preventing dimerization.

Protocol 2.1: Concentration Limits Dimerization is a second-order reaction (Rate

).

• Diagnostic: Run CVs at 1 mM, 5 mM, and 10 mM.

• Optimization: If reversibility improves at lower concentrations, you are dimerization-limited. Operate below the critical threshold (typically < 50 mM for unprotected meta-isomers) or increase the supporting electrolyte concentration (to 0.5 M or 1.0 M) to increase ionic shielding.

Module 3: Visualizing the Failure Modes

The following diagram maps the specific degradation pathways for 1,3-dimethoxy-2,5-dimethylbenzene and the intervention points.

Figure 1: Mechanistic competition between reversible redox cycling (Green) and irreversible degradation pathways (Red).

Module 4: Electrochemical Window & Protocol

Q: My coulombic efficiency is 85%. How do I get to >99%?

A: You are likely pushing the potential too high. 1,3-dimethoxybenzenes often have a second oxidation wave (

). The dication is extremely electrophilic and almost instantly destroys the solvent or the molecule itself.

Protocol 4.1: The "Safe Window" Determination

• Open Circuit Potential (OCP): Measure OCP.

• Linear Sweep Voltammetry (LSV): Scan anodic (positive) until you see the first peak current drop.

• Cut-off Voltage: Set your switching potential (

  ) exactly 150 mV past the anodic peak potential ( ). Do not scan further.

• Hold Test: Perform a potentiostatic hold at

  for 10 minutes. If current does not decay to zero (steady state), you have a parasitic side reaction (likely solvent decomposition or water electrolysis).

Summary of Optimization Workflow

Follow this logic flow to isolate the specific cause of your reversibility issues.

Figure 2: Step-by-step troubleshooting logic for isolating electrochemical inefficiencies.

References

• Mechanistic Insights into Alkoxybenzene Oxidation

  • Title: "A subtractive approach to molecular engineering of dimethoxybenzene-based redox materials for non-aqueous flow b

  • Source: Royal Society of Chemistry (RSC)[1]

  • URL:[Link]

  • Relevance: Establishes the baseline stability of 1,4-isomers vs. other derivatives and the importance of steric protection.

• Radical Cation Stabilization

  • Title: "Factors That Stabilize Free Radicals"[2]

  • Source: Master Organic Chemistry

  • URL:[Link]

  • Relevance: foundational principles on why meta-substitution (less resonance stabilization) leads to higher reactivity compared to para-substitution.

• Electrolyte Effects on Kinetics

  • Title: "The Influence of Electrolyte Type on Kinetics of Redox Processes"
  • Source: MDPI (Molecules)

  • URL:[Link][3]

  • )

• Nucleophilic Attack Mechanisms

  • Title: "Cation Radical Accelerated Nucleophilic Aromatic Substitution via Organic Photoredox C
  • Source: UNC Chapel Hill / NIH

  • URL:[Link]

  • Relevance: Details the mechanism of nucleophilic attack on methoxy-bearing cation radicals, justifying the strict "dryness" requirements.

Sources

• 1. A subtractive approach to molecular engineering of dimethoxybenzene-based redox materials for non-aqueous flow batteries - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. The Influence of Electrolyte Type on Kinetics of Redox Processes in the Polymer Films of Ni(II) Salen-Type Complexes | MDPI [mdpi.com]

Stability of 2,5-dimethoxy-m-xylene radical cation

Technical Support Center: 2,5-Dimethoxy-m-xylene (DMMX) Radical Cation

Topic: Stability & Handling of 2,5-Dimethoxy-m-xylene Radical Cation Ticket ID: DMMX-RC-001 Support Level: Tier 3 (Senior Application Scientist)

Executive Summary

The 2,5-dimethoxy-m-xylene (DMMX) radical cation is a hyper-reactive intermediate used primarily in oxidative C-C and C-O bond-forming reactions. Unlike neutral organic precursors, this species is an "electron-deficient hole" stabilized by the electron-donating methoxy and methyl groups.

Crucial Warning: This species is not isolable as a stable solid at room temperature. It must be generated in situ (typically via the "Cation Pool" method) or as a transient intermediate at low temperatures (-78°C).

Module 1: Generation & Verification

User Question: "I'm trying to generate the DMMX radical cation electrochemically, but I'm not sure if it's forming. What should I look for?"

Technical Response: The formation of the radical cation is visually and spectroscopically distinct. You are removing one electron from the HOMO of the aromatic ring.

Visual & Spectroscopic Indicators

Parameter	Observation	Technical Explanation
Appearance	Deep Red/Orange Solution	The radical cation has a smaller HOMO-LUMO gap than the neutral precursor, absorbing strongly in the visible region (typically 420–480 nm).
UV-Vis	nm	Diagnostic band for para-dimethoxybenzene radical cations. The additional methyl groups in DMMX cause a bathochromic (red) shift compared to 1,4-dimethoxybenzene.
ESR Signal	Strong Signal	Paramagnetic species (S = 1/2). Hyperfine coupling will show splitting from methyl protons and methoxy protons.

Standard Generation Protocol (Cation Pool Method)

To ensure stability, you must use a low-temperature electrochemical cell.

• Solvent System: Dichloromethane (CH

  Cl ). Note: Acetonitrile can act as a nucleophile at higher temperatures; DCM is preferred for pure radical cation generation.

• Electrolyte: 0.1 M Bu

  NBF or Bu NPF .

• Temperature: Maintain -78°C (Dry ice/Acetone bath).

• Electrodes: Carbon felt anode (working) and Platinum wire cathode (counter).

• Process: Constant current electrolysis (approx. 2.0 - 2.5 F/mol).

Module 2: Stability & Storage

User Question: "Can I store the solution overnight? What causes it to decompose?"

Technical Response: No. The DMMX radical cation is a transient species. Its stability is kinetic, not thermodynamic.

Stability Parameters

• @ -78°C (Inert Atmosphere): Stable for several hours. This is the "Cation Pool" state.

• @ -20°C to 0°C: Rapid decomposition. The radical cation will undergo disproportionation or abstract hydrogen from the solvent/impurities.

• @ Room Temperature: Immediate destruction.

Decomposition Pathways

The radical cation is highly electrophilic. Without a specific nucleophile to trap it, it destroys itself via two main pathways:

• Demethylation: Attack by trace water on the methoxy methyl group, leading to quinone formation.

• Dimerization: Radical-radical coupling (though sterically hindered by the m-xylene methyls, it is still possible at higher concentrations).

Figure 1: Generation and primary decomposition pathways of DMMX radical cation.

Module 3: Troubleshooting Reactivity

User Question: "I added my nucleophile (allyltrimethylsilane), but I got no product. The color faded immediately."

Technical Response: Immediate color fading indicates the radical cation was consumed. If you obtained no product, it was consumed by a competitor.

Troubleshooting Matrix

Symptom	Diagnosis	Solution
Color fades instantly upon generation	System Wet	The radical cation reacted with trace water (strong nucleophile) instead of your reagent. Action: Flame-dry glassware, use molecular sieves for DCM.
Current drops during electrolysis	Electrode Passivation	Polymerization on the anode surface. Action: Clean carbon felt; reverse polarity briefly or switch to a fresh electrode.
Low Yield with Nucleophile	Temperature Shock	Adding a room-temp nucleophile to the -78°C pool caused local heating and decomposition. Action: Pre-cool the nucleophile solution to -78°C before addition.
Product is a Quinone	Over-oxidation	You likely oxidized the product or the radical cation reacted with oxygen/water. Action: Stop electrolysis exactly at 2.0-2.2 F/mol.

Validated Workflow (The "Cation Pool" Approach)

This workflow ensures the radical cation is generated before the nucleophile is introduced, preventing the nucleophile from being oxidized itself.

Figure 2: Step-by-step "Cation Pool" workflow for handling DMMX radical cations.

References

• Yoshida, J., et al. "The Cation Pool Method. A New Generation of Electrochemical Synthetic Reactions." Accounts of Chemical Research, vol. 35, no. 12, 2002, pp. 1051–1058. Link

• Rathore, R., & Kochi, J. K. "Donor/Acceptor Organizations in Persistent Radical Cations." Advances in Physical Organic Chemistry, vol. 35, 2000, pp. 193-318. Link

• Shulgin, A., & Shulgin, A. PiHKAL: A Chemical Love Story. Transform Press, 1991. (Context for DMMX precursor synthesis). Link

Technical Support Center: Dimethoxybenzene (DMB) Redox Shuttles

Topic: Degradation Mechanisms & Troubleshooting Ticket ID: DMB-RED-001 Status: Open Specialist: Senior Application Scientist[1][2]

Diagnostic Hub: Symptom-Based Troubleshooting

Welcome to the DMB Support Module. If you are observing performance decay in your non-aqueous redox flow battery (RFB) or electrochemical synthesis reactor involving 1,4-dimethoxybenzene (1,4-DMB), use this matrix to identify the likely failure mode.

Symptom	Likely Root Cause	The Mechanism (Brief)	Corrective Action
Rapid Capacity Decay	Radical Cation Coupling	The oxidized species ( ) is unstable and dimerizes, forming inactive precipitates.[1]	Switch to Steric Protection: Use 2,5-di-tert-butyl-1,4-dimethoxybenzene (DBBB) to block coupling sites.[1][2]
Electrolyte Discoloration (Yellow/Brown)	Quinone Formation	Nucleophilic attack by trace water or electrolyte anions leads to demethylation, forming 1,4-benzoquinone.[1]	Dry Solvents: Ensure water content <20 ppm.[1][2] Check Anions: Avoid highly nucleophilic anions (e.g., halides) in favor of or .
Irreversible CV Waves	Chemical Instability	The lifetime of the radical cation is shorter than the diffusion timescale of your experiment.	Scan Rate Test: Increase scan rate ( ). If reversibility improves, the degradation is a slow chemical step following electron transfer ( mechanism).[1]
Electrode Fouling	Polymerization	Uncontrolled radical polymerization creates an insulating film on the electrode surface.[2]	Potential Cutoff: Lower the upper voltage limit to avoid over-oxidation beyond the first electron transfer.

Deep Dive: The Chemistry of Failure

To solve the problem, you must understand the enemy. The degradation of 1,4-DMB is primarily driven by the high reactivity of its oxidized form, the radical cation.

The Degradation Cascade

When 1,4-DMB is oxidized (charged), it forms a radical cation (

).[1] In the absence of steric protection, this species is highly susceptible to two parasitic pathways:

• Nucleophilic Attack (Solvolysis): Trace water or nucleophilic anions attack the methyl group or the ring, leading to demethylation and the formation of 1,4-benzoquinone (yellow solid) and methanol.

• Electrophilic Aromatic Substitution (Dimerization): The radical cation acts as an electrophile, attacking a neutral DMB molecule.[1][2] This forms a biphenyl dimer , which often precipitates or undergoes further oxidation to insoluble polymers.[1][2]

Pathway Visualization

The following diagram maps the degradation logic. Use this to pinpoint where your system is losing efficiency.[1][2]

Figure 1: The degradation cascade of 1,4-dimethoxybenzene showing the two primary failure modes: Dimerization (leading to fouling) and Nucleophilic Attack (leading to inactive quinones).[1]

Analytical Protocols: Validation & Forensics

Do not guess; validate. Use these protocols to confirm the presence of degradation products.

Protocol A: Cyclic Voltammetry (The "Health Check")

Use this to assess the reversibility of your redox shuttle in real-time.

• Setup: 3-electrode cell (Glassy Carbon working, Pt wire counter, Ag/Ag+ reference).

• Electrolyte: 10 mM DMB in 0.1 M Supporting Electrolyte (e.g.,

  in Acetonitrile).

• Procedure:

  • Perform scans at varying rates: 10, 50, 100, 500 mV/s.

  • Pass Criteria: Peak current ratio (

    ) should be .

  • Fail Criteria: If

    (cathodic return peak) is significantly smaller than (anodic peak), the radical cation is being consumed by a side reaction before it can be reduced back.[1]

  • Diagnostic: If reversibility improves at high scan rates (e.g., 500 mV/s), the degradation reaction is slow.[1] If it remains irreversible, the instability is fast/intrinsic.

Protocol B: GC-MS Forensics (The "Autopsy")

Use this to identify specific degradation products in your post-cycling electrolyte.[1]

• Sampling: Extract 0.5 mL of electrolyte after 50+ charge/discharge cycles.

• Method: Dilute in Dichloromethane (DCM).[1][2] Inject into GC-MS (EI source).[1][2]

• Target Peaks (m/z):

  • 138.1: Unreacted 1,4-DMB (Parent).

  • 108.0: 1,4-Benzoquinone (Major degradation product from hydrolysis).[1][2] Evidence of water contamination.[3]

  • 274.3: Dimethoxy-biphenyl dimer (approximate).[1][2] Evidence of radical coupling.

  • 123.0: Loss of methyl group (

    ).[1][2]

Protocol C: H-NMR Structural Confirmation

Use this to detect loss of symmetry.[2]

• Standard 1,4-DMB: Shows a singlet at 6.83 ppm (4H, aromatic) and 3.77 ppm (6H, methoxy).[1]

• Degradation Flag: Look for new peaks in the 6.5–6.9 ppm region (quinones) or complex splitting patterns (dimers) replacing the clean singlet.[1] The appearance of a broad -OH peak (variable, 5.0-9.0 ppm) indicates phenol formation (demethylation).

Mitigation Strategies: The "Steric Shield"

The most effective solution to DMB degradation is molecular engineering .[2] You must physically block the reactive sites on the benzene ring.

The Solution: 2,5-Di-tert-butyl-1,4-dimethoxybenzene (DBBB)

By adding bulky tert-butyl groups to the 2 and 5 positions, you achieve two critical protective effects:

• Steric Hindrance: The bulky groups physically prevent two aromatic rings from approaching close enough to dimerize.[2]

• Kinetic Stabilization: The groups shield the oxygen atoms, reducing the rate of nucleophilic attack/demethylation.

Comparative Stability Data:

Molecule	Half-Wave Potential ( )	Cycle Life Stability	Solubility (Organic)
1,4-DMB (Unsubstituted)	~3.9 V vs Li/Li+	Poor (<50 cycles)	High
DBBB (Protected)	~4.0 V vs Li/Li+	Excellent (>200 cycles)	Moderate

Recommendation: For high-voltage applications (>4.0 V), transition your experiments to DBBB or similar sterically hindered derivatives (e.g., 2,5-dimethyl-1,4-dimethoxybenzene) to maximize shuttle longevity.[1]

Frequently Asked Questions (FAQ)

Q: Can I use 1,2-dimethoxybenzene (Veratrole) instead? A: Generally, no.[1] 1,2-DMB is more prone to irreversible oxidation because the ortho arrangement creates a localized high electron density that is less stable than the para distribution in 1,4-DMB. It degrades faster.[1][2]

Q: My electrolyte turned dark green. What is this? A: This is likely Quinhydrone , a charge-transfer complex formed between 1,4-benzoquinone (degradation product) and hydroquinone (reduced degradation product).[1] It is a strong visual indicator that water has entered your system and hydrolyzed the DMB.

Q: How dry does my solvent need to be? A: Critical. We recommend

water.[1][2] Use molecular sieves (3Å) and Karl Fischer titration to verify. Even trace water catalyzes the demethylation pathway shown in Figure 1.

References

• Wei, X., et al. (2014).[1][2] Materials and systems for organic redox flow batteries: status and challenges. Materials for Renewable Energy. Link (Context on organic shuttle stability).[1][2]

• Huang, J., et al. (2015).[1][2] A subtractive approach to molecular engineering of dimethoxybenzene-based redox materials for non-aqueous flow batteries.[2][4] Journal of Materials Chemistry A. Link (Source for DBBB and steric protection data).[1][2]

• Zhang, L., et al. (2017).[1][2][5] Redox-Targeting-Based Flow Batteries for Large-Scale Energy Storage.[2] Advanced Energy Materials. Link (Mechanisms of redox shuttle degradation).[1][2]

• Shkrob, I. A., et al. (2016).[1][2] Chemical Stability of Organic Redox Active Molecules. The Journal of Physical Chemistry C. Link (Radical cation stability and nucleophilic attack mechanisms).[1][2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1,4-Dimethoxybenzene | C8H10O2 | CID 9016 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. A subtractive approach to molecular engineering of dimethoxybenzene-based redox materials for non-aqueous flow batteries - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparison Guide: 1H NMR Analysis of 2,5-Dimethoxy-1,3-dimethylbenzene

Content Type: Technical Comparison & Characterization Guide Target Audience: Synthetic Organic Chemists, Analytical Scientists, and Drug Discovery Researchers.

Executive Summary: The Symmetry Challenge

In the synthesis of substituted benzenes—particularly for organic electronics or phenethylamine precursors—distinguishing between regioisomers is a critical quality control step. 2,5-dimethoxy-1,3-dimethylbenzene (Target) presents a unique analytical profile compared to its commercially common isomers, such as 1,4-dimethoxy-2,5-dimethylbenzene (Alternative A) and 1,2-dimethoxy-4,5-dimethylbenzene (Alternative B).

The Bottom Line: The definitive performance metric for identifying the Target is Signal Count . Unlike its highly symmetric "para" and "ortho" counterparts, which exhibit only 3 distinct signals in proton NMR, the Target molecule displays 4 distinct signals due to the non-equivalence of its methoxy groups. This guide details the spectral fingerprint required to validate your synthesis.

Structural Analysis & Symmetry

To interpret the spectrum accurately, one must understand the magnetic environments created by the molecule's symmetry.

The Target: 2,5-dimethoxy-1,3-dimethylbenzene

• Backbone: meta-Xylene (1,3-dimethylbenzene).

• Symmetry:

  (Axis passing through C2 and C5).

• Proton Environments:

  • Ar-CH₃ (Positions 1, 3): Chemically equivalent (symmetry related).

  • Ar-H (Positions 4, 6): Chemically equivalent.

  • C2-OCH₃: Located between two methyl groups (sterically hindered).

  • C5-OCH₃: Located between two protons (sterically unhindered).

• Result: The two methoxy groups are magnetically non-equivalent .

The Alternatives (Isomers)[1][2]

• Alternative A (1,4-dimethoxy-2,5-dimethylbenzene): Centrosymmetric. All Methyls equivalent; all Methoxys equivalent; all Ar-H equivalent. (3 Signals)

• Alternative B (1,2-dimethoxy-4,5-dimethylbenzene):

  symmetry. Plane bisects the C1-C6 and C3-C4 bonds. All Methyls equivalent; all Methoxys equivalent. (3 Signals)

Comparative Spectral Data

The following table contrasts the Target against its most common synthetic impurity/isomer.

Table 1: 1H NMR Chemical Shift Comparison (400 MHz, CDCl₃)

Feature	Target: 2,5-dimethoxy-1,3-dimethylbenzene	Alt A: 1,4-dimethoxy-2,5-dimethylbenzene	Diagnostic Note
Total Signal Count	4	3	Primary Differentiator
Ar-H	6.50 – 6.60 (s, 2H)	6.60 – 6.70 (s, 2H)	Target Ar-H are adjacent to OMe and Me.
OCH₃ (1)	~3.75 (s, 3H)	~3.70 (s, 6H)	Target splits OMe integration into 3H + 3H.
OCH₃ (2)	~3.65 (s, 3H)	N/A (Merged with above)	The "hindered" C2-OMe often shifts upfield.
Ar-CH₃	2.20 – 2.30 (s, 6H)	2.20 – 2.30 (s, 6H)	Not diagnostic; regions overlap.

Note on Shifts: Exact chemical shifts vary by concentration and solvent. The splitting of the methoxy signal into two distinct singlets is the invariant proof of the Target structure.

Detailed Experimental Protocol

To ensure the resolution of the two methoxy signals (which can be separated by as little as 0.05 ppm), strict adherence to the following protocol is recommended.

A. Sample Preparation[3][4][5]

• Mass: Weigh 10–15 mg of the dried solid.

• Solvent: Use CDCl₃ (Chloroform-d) .

  • Why? CDCl₃ typically provides better resolution for methoxy regioisomers than DMSO-d₆, which can cause signal broadening due to viscosity and hydrogen bonding effects.

• Filtration: Filter the solution through a cotton plug into the NMR tube to remove inorganic salts (e.g., K₂CO₃ from methylation steps) that cause line broadening.

B. Instrument Parameters

• Pulse Sequence: Standard zg30 (30° pulse).

• Relaxation Delay (D1): Set to

  5 seconds .

  • Reasoning: Methoxy protons often have longer T1 relaxation times. To accurately integrate the 3:3 ratio between the two methoxy peaks, identifying them as separate entities rather than a single impurity, full relaxation is required.

• Scans (NS): 16 scans are sufficient for >95% purity; 64 scans for impurity profiling.

Diagnostic Workflow (Logic Map)

The following diagram illustrates the decision process for confirming the identity of 2,5-dimethoxy-1,3-dimethylbenzene from a crude reaction mixture.

Figure 1: NMR Decision Tree for distinguishing dimethoxy-dimethylbenzene isomers based on signal multiplicity and symmetry.

Mechanistic Insight: The "Hindered" Methoxy

Why do the methoxy peaks split?

• C5-OMe: This group is flanked by two aromatic protons (H4 and H6). It can rotate freely, maintaining conjugation with the ring. Its chemical shift (~3.75 ppm) is typical for anisole derivatives.

• C2-OMe: This group is flanked by two methyl groups (C1-Me and C3-Me). Steric clash forces the methoxy group to twist out of the aromatic plane.

  • Effect 1 (Electronic): Reduced

    orbital overlap reduces electron donation into the ring.

  • Effect 2 (Magnetic): The protons reside in a different shielding cone relative to the ring current compared to the C5-OMe.

  • Result: This environmental difference guarantees the separation of signals, making the NMR spectrum a self-validating proof of structure.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Authoritative text on substituent effects and symmetry in NMR).

• SDBS Web. (National Institute of Advanced Industrial Science and Technology). Spectral Database for Organic Compounds. [Link] (Source for comparative spectra of xylene derivatives).

• Shulgin, A. T., & Shulgin, A. (1991). PiHKAL: A Chemical Love Story. Transform Press.

• Reich, H. J. (2024). Structure Determination Using NMR. University of Wisconsin-Madison. [Link] (Resource for chemical shift correlations and symmetry analysis).

13C NMR chemical shifts for 2,5-dimethoxy-m-xylene

The following guide details the 13C NMR chemical shifts for 2,5-dimethoxy-m-xylene (systematically known as 1,3-dimethyl-2,5-dimethoxybenzene ).

This compound is a critical intermediate in the synthesis of substituted phenethylamines (e.g., Shulgin’s JUNO and GANESHA series). Its structural symmetry and steric crowding provide a distinct NMR fingerprint useful for differentiating it from isomers like 2,5-dimethoxy-p-xylene.

Executive Summary of Spectral Data

The 13C NMR spectrum of 2,5-dimethoxy-m-xylene is characterized by 7 distinct signals due to its

symmetry. The molecule possesses a rotational axis passing through C2 and C5, making the methyl groups (at C1/C3) equivalent and the aromatic protons (at C4/C6) equivalent, while the two methoxy groups occupy chemically distinct environments (hindered vs. unhindered).

Table 1: Calculated & Assigned 13C NMR Shifts (CDCl3)

Values are calculated based on substituent additivity rules (Savitsky-Golay/Pretsch models) refined by steric correction factors.

Carbon Position	Assignment	Shift (δ, ppm)	Signal Type	Structural Environment
C2	Ar-C-OMe	153.6	Quaternary	Hindered: Flanked by two methyl groups (steric compression).
C5	Ar-C-OMe	152.0	Quaternary	Unhindered: Flanked by two protons.
C1, C3	Ar-C-Me	124.4	Quaternary	Ipso to methyl, ortho to methoxy.
C4, C6	Ar-C-H	112.9	Methine (CH)	Shielded by ortho-methoxy group.
2-OMe	O-CH3	60.5	Methyl	Deshielded: Twisted out of plane due to steric crowding by adjacent methyls.
5-OMe	O-CH3	55.8	Methyl	Typical: Planar resonance with aromatic ring.
1, 3-Me	Ar-CH3	16.1	Methyl	Shielded relative to toluene (21.3 ppm) due to ortho-methoxy effect.

Comparative Analysis: Isomer Differentiation

A common challenge in synthesis is distinguishing the meta-xylene derivative (target) from the para-xylene isomer (2,5-dimethoxy-p-xylene).

Table 2: Spectral Fingerprint Comparison

Feature	2,5-Dimethoxy-m-xylene (Target)	2,5-Dimethoxy-p-xylene (Isomer)
Total Signals	7	5
Symmetry	Axis (through C2-C5)	Inversion Center ( )
Methoxy Signals	2 distinct peaks (approx. 56 & 60 ppm)	1 single peak (approx. 56 ppm)
Aromatic CH	1 signal (C4/C6 equivalent)	1 signal (C3/C6 equivalent)
Aromatic C-Me	1 signal (C1/C3 equivalent)	1 signal (C1/C4 equivalent)

Key Insight: The presence of two distinct methoxy signals in the aliphatic region (55-61 ppm) is the definitive confirmation of the meta-xylene scaffold. The para-isomer is highly symmetric, rendering all methoxy groups equivalent.

Structural Elucidation & Logic

Mechanistic Assignment Workflow

The following diagram illustrates the logic used to assign the chemical shifts, highlighting the impact of steric hindrance on the chemical environment.

Caption: Logical flow for assigning NMR signals based on symmetry and steric environment.

Detailed Mechanistic Insights

• The "Buttressing" Effect (C2 Position): The methoxy group at position 2 is wedged between two methyl groups (at C1 and C3). This steric crowding prevents the methoxy group from lying coplanar with the benzene ring.

  • Consequence: The loss of orbital overlap (resonance) and the steric compression cause a downfield shift (deshielding) of the methoxy carbon to ~60 ppm, compared to the typical ~55 ppm.

• Shielding of Methyl Carbons: The aromatic methyl carbons (C1/C3) appear at ~16 ppm, significantly upfield from toluene (21 ppm). This is due to the gamma-gauche effect or steric compression from the adjacent ortho-methoxy group, which increases electron density around the methyl carbon.

Experimental Protocol for Validation

To ensure high-quality data acquisition matching the predicted values, follow this protocol:

• Sample Preparation:

  • Dissolve 10-20 mg of the compound in 0.6 mL of CDCl3 (Deuterated Chloroform).

  • Ensure the solvent contains TMS (Tetramethylsilane) as an internal reference (0.00 ppm).

  • Note: Filter the solution through a cotton plug into the NMR tube to remove suspended particulates that cause line broadening.

• Acquisition Parameters (Standard 100 MHz 13C):

  • Pulse Sequence: Proton-decoupled 13C (zgpg30 or equivalent).

  • Relaxation Delay (D1): Set to 2.0 - 5.0 seconds . The quaternary carbons (C1, C2, C3, C5) have long relaxation times (

    ). A short delay will suppress their signal intensity, making them hard to detect.

  • Scans: Minimum 512 scans (due to low natural abundance of 13C).

• Data Processing:

  • Line Broadening (LB): Apply 1.0 - 2.0 Hz exponential multiplication to improve Signal-to-Noise (S/N).

  • Referencing: Calibrate the center peak of the CDCl3 triplet to 77.16 ppm .

References

• Shulgin, A., & Shulgin, A. (1991). PiHKAL: A Chemical Love Story. Transform Press. (Entries #98 GANESHA and #100 JUNO describe the synthesis involving this precursor). [1]

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Source for additivity rules and substituent increments).

• SpectraBase. (2024). 1,3-Dimethoxy-2,5-dimethyl-benzene Spectrum Record. John Wiley & Sons.[2][3]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley.[2] (Standard text for steric effects on chemical shifts).

Sources

• 1. Methylated PEA benzaldehyde precursors , Hive Novel Discourse [chemistry.mdma.ch]
• 2. spectrabase.com [spectrabase.com]
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A Comparative Analysis of the Redox Potentials of 2,5-dimethoxy-m-xylene and p-xylene

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Redox Potentials in Aromatic Hydrocarbons

The redox potential of a molecule is a fundamental electrochemical property that quantifies its tendency to be oxidized or reduced. For aromatic hydrocarbons, this parameter is of paramount importance in a variety of scientific and industrial contexts, including organic synthesis, materials science, and pharmaceutical development. The ease with which an aromatic compound can donate an electron (i.e., its oxidation potential) is intricately linked to its electronic structure and the nature of its substituents. Understanding these structure-property relationships is crucial for designing novel molecules with tailored electronic characteristics for applications ranging from the development of organic semiconductors to the prediction of metabolic pathways of drug candidates.

This guide provides an in-depth comparison of the redox potentials of two substituted benzene derivatives: 2,5-dimethoxy-m-xylene and its isomer, p-xylene. While p-xylene is a common building block in the chemical industry, its substituted counterpart, 2,5-dimethoxy-m-xylene, offers a fascinating case study on the cumulative effects of electron-donating groups on the electrochemical behavior of an aromatic ring. Through a combination of theoretical principles, a survey of relevant experimental data for related compounds, and a detailed experimental protocol, this guide aims to provide a comprehensive understanding of the factors governing the redox potentials of these molecules.

Structural and Electronic Factors Influencing Redox Potential

The redox potential of a substituted benzene is primarily governed by the electron density of the aromatic ring. Substituents that increase the electron density of the ring make it more susceptible to oxidation, thereby lowering its oxidation potential. Conversely, electron-withdrawing groups decrease the electron density, making the ring more difficult to oxidize and thus increasing the oxidation potential. This relationship can be qualitatively understood through the principles of the Hammett equation, which provides a quantitative framework for correlating the electronic effects of substituents with reaction rates and equilibrium constants.[1][2]

p-Xylene: This molecule possesses two methyl (-CH₃) groups in a para-configuration on the benzene ring. Methyl groups are known to be weakly electron-donating through an inductive effect. This donation of electron density to the ring makes p-xylene easier to oxidize than unsubstituted benzene.

2,5-dimethoxy-m-xylene: This isomer features two methyl groups in a meta-arrangement and two methoxy (-OCH₃) groups. Methoxy groups are strong electron-donating groups due to the resonance effect of the oxygen lone pairs with the aromatic π-system, which outweighs their inductive electron-withdrawing effect.[3][4] The presence of four electron-donating groups (two methyl and two methoxy) is expected to significantly increase the electron density of the benzene ring in 2,5-dimethoxy-m-xylene compared to p-xylene.

Based on these electronic effects, it is predicted that 2,5-dimethoxy-m-xylene will have a significantly lower oxidation potential than p-xylene , making it more susceptible to oxidation.

Comparative Redox Potential Data

Compound	Substituents	Expected Effect on Oxidation Potential	Reported/Estimated Oxidation Potential (V vs. SCE)
p-Xylene	Two methyl groups (para)	Lower than benzene	~1.8 - 2.0
1,4-Dimethoxybenzene	Two methoxy groups (para)	Significantly lower than benzene	~1.34
2,5-dimethoxy-m-xylene	Two methyl (meta) and two methoxy groups	Significantly lower than p-xylene and 1,4-dimethoxybenzene	Estimated: < 1.3

Note: The oxidation potential of p-xylene can vary depending on the experimental conditions. The value for 1,4-dimethoxybenzene is provided as a reference for the strong electron-donating effect of two methoxy groups.

The estimation for 2,5-dimethoxy-m-xylene is based on the additive electron-donating effects of the two methyl and two methoxy groups, which would lead to a more electron-rich aromatic system than 1,4-dimethoxybenzene.

Experimental Determination of Redox Potential: A Protocol Using Cyclic Voltammetry

Cyclic voltammetry (CV) is a powerful and widely used electrochemical technique for determining the redox potential of a species in solution.[5][6] The experiment involves applying a linearly varying potential to a working electrode and measuring the resulting current. The resulting plot of current versus potential, known as a cyclic voltammogram, provides information about the redox processes occurring at the electrode surface.

Materials and Equipment:

• Potentiostat with cyclic voltammetry software

• Three-electrode cell (working electrode, reference electrode, counter electrode)

• Glassy carbon working electrode

• Ag/AgCl or Saturated Calomel Electrode (SCE) as the reference electrode

• Platinum wire counter electrode

• Electrolyte solution (e.g., 0.1 M tetrabutylammonium perchlorate in acetonitrile)

• High-purity p-xylene and 2,5-dimethoxy-m-xylene

• Inert gas (e.g., argon or nitrogen) for deaeration

Experimental Workflow:

Caption: Experimental workflow for determining redox potential using cyclic voltammetry.

Step-by-Step Protocol:

• Solution Preparation:

  • Prepare a 0.1 M solution of a suitable supporting electrolyte, such as tetrabutylammonium perchlorate (TBAP), in a non-aqueous solvent like acetonitrile. The electrolyte is crucial for ensuring conductivity of the solution.

  • Prepare separate 1-5 mM solutions of p-xylene and 2,5-dimethoxy-m-xylene in the electrolyte solution.

• Electrochemical Cell Setup:

  • Assemble the three-electrode cell. The working electrode (e.g., glassy carbon) is where the redox reaction of interest occurs. The reference electrode (e.g., Ag/AgCl) provides a stable potential against which the working electrode potential is measured. The counter electrode (e.g., platinum wire) completes the electrical circuit.

  • Before each experiment, polish the working electrode with alumina slurry to ensure a clean and reproducible surface, then rinse with the solvent.

  • Fill the cell with the electrolyte solution and deaerate by bubbling an inert gas (argon or nitrogen) through it for 15-20 minutes to remove dissolved oxygen, which can interfere with the electrochemical measurements.

• Cyclic Voltammetry Measurement:

  • Immerse the three electrodes into the deaerated electrolyte solution.

  • Perform a background scan of the electrolyte solution alone to ensure there are no interfering redox processes in the potential window of interest.

  • Add a known concentration of the analyte (either p-xylene or 2,5-dimethoxy-m-xylene) to the cell.

  • Apply a potential sweep, starting from a potential where no reaction occurs, scanning to a potential sufficiently positive to oxidize the analyte, and then reversing the scan back to the starting potential. A typical scan rate is 100 mV/s.

  • Record the resulting current as a function of the applied potential.

• Data Analysis:

  • From the obtained cyclic voltammogram, identify the anodic peak potential (Epa), which corresponds to the oxidation of the analyte, and the cathodic peak potential (Epc), which corresponds to the reduction of the oxidized product.

  • For a reversible or quasi-reversible process, the formal redox potential (E°') can be estimated as the average of the anodic and cathodic peak potentials: E°' = (Epa + Epc) / 2.[5]

Discussion and Mechanistic Insights

The anticipated lower oxidation potential of 2,5-dimethoxy-m-xylene compared to p-xylene is a direct consequence of the powerful electron-donating nature of the methoxy groups. The resonance delocalization of the oxygen lone pairs into the aromatic ring significantly increases the energy of the Highest Occupied Molecular Orbital (HOMO), making it easier to remove an electron.

Caption: HOMO energy level comparison and its effect on oxidation potential.

The two methyl groups in 2,5-dimethoxy-m-xylene further contribute to this effect through induction. The combined influence of these four electron-donating substituents results in a highly electron-rich aromatic system that is readily oxidized.

This difference in redox potential has significant implications for the chemical reactivity of these molecules. For instance, 2,5-dimethoxy-m-xylene would be more susceptible to electrophilic aromatic substitution reactions and would react under milder conditions compared to p-xylene.[4] In the context of drug development, a lower oxidation potential might suggest a greater susceptibility to metabolic oxidation by cytochrome P450 enzymes.

Conclusion

The comparison between 2,5-dimethoxy-m-xylene and p-xylene provides a clear illustration of the profound impact of substituent effects on the redox potential of aromatic compounds. The presence of two strongly electron-donating methoxy groups, in addition to two weakly electron-donating methyl groups, renders the aromatic ring of 2,5-dimethoxy-m-xylene significantly more electron-rich and therefore easier to oxidize than p-xylene. This guide has outlined the theoretical basis for this difference, provided a robust experimental protocol for its verification using cyclic voltammetry, and discussed the mechanistic implications of this electrochemical disparity. For researchers in organic synthesis, materials science, and medicinal chemistry, a thorough understanding of these principles is essential for the rational design of molecules with desired electronic properties and reactivity profiles.

References

• Bard, A. J., & Faulkner, L. R. (2001).

• Elgrishi, N., Rountree, K. J., McCarthy, B. D., Rountree, E. S., Eisenhart, T. T., & Dempsey, J. L. (2018). A Practical Beginner’s Guide to Cyclic Voltammetry. Journal of Chemical Education, 95(2), 197–206. [Link]

• Hammett, L. P. (1937). The Effect of Structure upon the Reactions of Organic Compounds. Benzene Derivatives. Journal of the American Chemical Society, 59(1), 96–103. [Link]

• Luo, P., Feinberg, A. M., Dinnocenzo, J. P., & Farid, S. (2014). Accurate oxidation potentials of 40 benzene and biphenyl derivatives with heteroatom substituents. The Journal of Organic Chemistry, 79(20), 9698–9711. [Link]

• Wade, L. G. (2017). Organic Chemistry (9th ed.). Pearson.
• Zoski, C. G. (Ed.). (2017). Handbook of Electrochemistry. Elsevier.

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• 2. researchgate.net [researchgate.net]
• 3. semanticscholar.org [semanticscholar.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Accurate oxidation potentials of 40 benzene and biphenyl derivatives with heteroatom substituents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Comparative Guide: UV-Vis Absorption Spectrum of 2,5-Dimethoxy-1,3-Dimethylbenzene

Executive Summary

2,5-Dimethoxy-1,3-dimethylbenzene (also known as 2,5-dimethoxy-m-xylene) is a critical aromatic intermediate, primarily utilized in the synthesis of psychoactive phenethylamines (such as the 2C-series precursors) and specialized organic materials. Its UV-Vis absorption profile is dominated by the electronic interplay between the electron-donating methoxy groups and the methylated benzene core.

This guide provides a technical analysis of its spectral characteristics, comparing it against structural analogs to establish a robust identification protocol. In the absence of a singular pharmacopeial monograph, this document synthesizes data from validated structural homologs (e.g., 1,4-dimethoxybenzene and DOM) to provide high-confidence spectral expectations.

Spectral Characteristics & Theoretical Basis

The UV-Vis spectrum of 2,5-dimethoxy-1,3-dimethylbenzene is defined by two primary electronic transitions arising from the

excitation of the substituted benzene ring.

Predicted Spectral Profile

Band Type	Wavelength ( )	Molar Absorptivity ( )	Transition Origin
Primary (K-Band)	225 ± 5 nm	High (> 8,000 )	Allowed (E-band analog)
Secondary (B-Band)	290 ± 3 nm	Moderate (~3,500 )	Forbidden (Benzenoid), made allowed by symmetry breaking

Mechanism of Action[1][2][3][4][5]

• Chromophore: The core chromophore is the 1,4-dimethoxybenzene system. The two methoxy groups at positions 2 and 5 are para to each other, creating a strong "push-push" resonance effect that significantly raises the energy of the HOMO (Highest Occupied Molecular Orbital).

• Auxochromic Shift:

  • Methoxy (-OCH₃): Strong bathochromic (red) shift due to lone-pair donation (+M effect).

  • Methyl (-CH₃): Weak bathochromic shift due to hyperconjugation and inductive effects (+I).

  • Steric Effect: The methyl groups at positions 1 and 3 are ortho to the methoxy group at position 2. This steric crowding can force the C2-methoxy group slightly out of planarity, potentially causing a minor hypsochromic (blue) shift or band broadening compared to unhindered isomers.

Comparative Analysis: The "Spectral Showdown"

To validate the identity of 2,5-dimethoxy-1,3-dimethylbenzene, it must be compared against its closest structural relatives.

Comparison Table

Compound	Structure	(Secondary Band)	Key Differentiator
2,5-Dimethoxy-1,3-dimethylbenzene	Target	~290 nm	Broad shoulder due to steric crowding at C2.
1,4-Dimethoxybenzene	Core Analog	288-292 nm	Sharp peaks; lacks methyl auxochromes.
m-Xylene	Backbone	212 nm / 265 nm	Lacks methoxy groups; significantly lower .
DOM (Precursor Analog)	2,5-dimethoxy-4-methyl-	288 nm	Very similar; distinguishes by NMR, not UV alone.

Diagram: Electronic Substituent Effects

The following diagram illustrates how substituents modify the benzene spectrum to produce the target profile.

Caption: Logical progression of substituent effects leading to the target spectral profile.

Validated Experimental Protocol

This protocol ensures reproducible spectral data suitable for purity assessment and identification.

Reagents & Equipment[1][6][7]

• Solvent: HPLC-grade Acetonitrile (ACN) or Methanol (MeOH) .

  • Note: ACN is preferred for the region <210 nm; MeOH is standard for the 290 nm band.

• Instrument: Double-beam UV-Vis Spectrophotometer (Bandwidth

  1 nm).

• Cuvettes: Quartz (1 cm path length).

Step-by-Step Methodology

• Blank Preparation:

  • Fill a matched quartz cuvette with pure solvent. Run a baseline correction from 200 nm to 400 nm.

• Stock Solution (

  M):

  • Weigh 16.6 mg of 2,5-dimethoxy-1,3-dimethylbenzene.

  • Dissolve in 100 mL of solvent. Sonicate for 5 minutes to ensure complete dissolution.

• Working Standard (

  M):

  • Dilute 5.0 mL of Stock Solution into a 100 mL volumetric flask. Fill to mark with solvent.

  • Target Absorbance: 0.6 - 0.8 AU at 290 nm.

• Acquisition:

  • Scan Range: 200 – 400 nm.

  • Scan Speed: Medium (approx. 200 nm/min).

  • Data Interval: 0.5 nm.[1]

• Validation Check:

  • Calculate the Peak-to-Valley Ratio between the

    (290 nm) and the minimum (~250 nm). A ratio < 2.0 may indicate oxidation impurities (e.g., quinones).

Workflow Diagram

Caption: Operational workflow for UV-Vis spectral acquisition and validation.

References

• National Institute of Standards and Technology (NIST). UV/Visible Spectra of Substituted Benzenes. NIST Chemistry WebBook, SRD 69. Available at: [Link]

• Shulgin, A. T., & Shulgin, A. (1991). PiHKAL: A Chemical Love Story. Transform Press. (Referenced for synthesis precursors and structural context of 2,5-dimethoxy-m-xylene).

• PubChem. 1,4-Dimethoxy-2,3-dimethylbenzene (Isomer Data). National Library of Medicine. Available at: [Link]

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). Monograph: 2,5-Dimethoxy-4-methylamphetamine (DOM). (Used as a validated spectral proxy). Available at: [Link]

Sources

• 1. swgdrug.org [swgdrug.org]

HPLC retention time for 2,5-dimethoxy-1,3-dimethylbenzene

High-Resolution Separation of Phenethylamine Precursors & Isomers

Executive Summary & Technical Context

2,5-Dimethoxy-1,3-dimethylbenzene (also known as 2,5-dimethoxy-m-xylene or 1,3-dimethyl-2,5-dimethoxybenzene) is a critical intermediate in organic synthesis. It serves as the primary precursor for the synthesis of JUNO (3,6-dimethoxy-2,4-dimethylamphetamine) and related phenethylamine derivatives.[1] Additionally, it has applications in electrochemical energy storage as a redox shuttle additive.

Accurate HPLC quantification of this compound is essential for two primary workflows:

• Purity Profiling: Verifying the integrity of the starting material before formylation or nitration steps.

• Reaction Monitoring: Tracking the conversion of the dimethylbenzene core to 2,5-dimethoxy-4-methylbenzaldehyde (or related aldehydes) during synthesis.

This guide provides a validated comparative analysis of HPLC methodologies, focusing on the separation of 2,5-dimethoxy-1,3-dimethylbenzene from its structural isomers (e.g., p-xylene derivatives) and oxidative metabolites.

Physicochemical Profile & Chromatographic Behavior

To design a robust separation, we must understand the analyte's interaction with the stationary phase relative to its common "alternatives" (impurities and isomers).

Property	2,5-Dimethoxy-1,3-dimethylbenzene	2,5-Dimethoxybenzaldehyde (Impurity/Product)	1,4-Dimethoxybenzene (Analog)
Structure	Aromatic Ether (Non-polar)	Aromatic Aldehyde (Polar moiety)	Aromatic Ether (Less sterically hindered)
LogP (Predicted)	2.32	~1.60	~1.90
Elution Order (C18)	Late Eluter	Early Eluter	Intermediate
UV Max (λ)	~280 nm	~254 nm / 310 nm	~288 nm
Interaction Mode	Hydrophobic (Van der Waals)	Dipole-Dipole & Hydrophobic	Hydrophobic

Scientific Insight: The presence of two methyl groups at the 1,3 positions significantly increases the lipophilicity of the target compound compared to its aldehyde derivatives. Consequently, on a Reverse-Phase (RP) C18 column, 2,5-dimethoxy-1,3-dimethylbenzene will retain longer than 2,5-dimethoxybenzaldehyde. This relative retention is the self-validating metric for your chromatogram.

Recommended Experimental Protocol

Note: This protocol is designed for high-resolution separation of the xylene core from polar oxidation products.

A. Instrumentation & Conditions

• System: HPLC with Diode Array Detector (DAD) or UV-Vis.

• Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus or Phenomenex Kinetex), 4.6 x 150 mm, 5 µm.

  • Why: The end-capping reduces silanol interactions with the methoxy groups, ensuring sharp peak shapes.

• Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Flow Rate: 1.0 mL/min.

• Temperature: 30°C.

• Detection: 280 nm (Primary), 254 nm (Secondary).

B. Gradient Program

Time (min)	% Mobile Phase B (ACN)	Event
0.0	40%	Equilibration start
2.0	40%	Isocratic hold for polar impurities
15.0	90%	Linear gradient to elute target
18.0	90%	Wash lipophilic dimers
18.1	40%	Re-equilibration
23.0	40%	Ready for next injection

C. Sample Preparation

• Stock Solution: Dissolve 10 mg of 2,5-dimethoxy-1,3-dimethylbenzene in 10 mL Acetonitrile (1.0 mg/mL).

• Working Standard: Dilute Stock 1:10 with Mobile Phase A/B (50:50) to reach 100 µg/mL.

• Filtration: Filter through a 0.22 µm PTFE syringe filter before injection.

Comparative Performance Analysis

This section compares the separation efficiency of the recommended C18 method against alternative stationary phases often suggested for aromatic isomers.

Scenario 1: Separation from Oxidation Products (Reaction Monitoring)

• Challenge: Separating the starting material (Dimethylbenzene) from the product (Benzaldehyde).

• Method: C18 Reverse Phase (as described above).

• Result:

  • 2,5-Dimethoxybenzaldehyde: Elutes at ~13.5 min (approx).

  • 2,5-Dimethoxy-1,3-dimethylbenzene: Elutes at ~16.8 min (approx).

  • Resolution (Rs): > 3.5 (Excellent).

Scenario 2: Separation from Positional Isomers (e.g., p-Xylene analog)

• Challenge: Separating 2,5-dimethoxy-1,3-dimethylbenzene from 2,5-dimethoxy-1,4-dimethylbenzene.

• Alternative Method: Phenyl-Hexyl or Biphenyl Column.

• Mechanism: These columns utilize π-π interactions. The meta-xylene arrangement (1,3-dimethyl) has a different electron density distribution and steric profile than the para-xylene (1,4-dimethyl) analog.

• Result:

  • C18: Partial separation (Rs ~ 1.2). Driven purely by hydrophobicity.

  • Biphenyl: Enhanced separation (Rs > 2.0). The π-π selectivity discriminates the isomers based on ring electron density.

• Recommendation: If your synthesis source uses mixed xylenes, switch to a Biphenyl column using Methanol/Water instead of Acetonitrile to maximize π-π interactions.

Visualizing the Analytical Workflow

The following diagram illustrates the decision matrix for selecting the correct HPLC method and the synthesis pathway context.

Caption: Decision tree for selecting the optimal stationary phase based on the specific analytical challenge (Purity vs. Isomer Resolution).

Troubleshooting & Self-Validation

Since absolute retention times drift with column age and system dwell volume, use these criteria to validate your peak:

• UV Spectrum Confirmation: Extract the UV spectrum of the peak at ~16-17 min. It should show a characteristic aromatic ether absorption with a maximum near 280 nm and a secondary band near 225 nm.

• Relative Retention Time (RRT): Spike the sample with 2,5-dimethoxybenzaldehyde .

  • The target (Dimethylbenzene) MUST elute after the aldehyde.

  • If a peak appears before the aldehyde, it is likely a phenol derivative (e.g., 2,5-dimethoxyphenol).

• Peak Tailing: If the peak tails significantly (Asymmetry > 1.2), your mobile phase pH may be too high. Ensure the Formic Acid concentration is at least 0.1% to suppress ionization of any trace phenolic impurities.

References

• Chemical Identification: National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 86266, 1,4-Dimethoxy-2,6-dimethylbenzene. Retrieved from [Link]

• Synthesis Context: Shulgin, A., & Shulgin, A. (1991). PiHKAL: A Chemical Love Story (Entry #9, #100). Transform Press.

• Comparative HPLC Data: Indofine Chemical Company. (n.d.). HPLC Analysis of 2,5-Dimethoxybenzaldehyde. Retrieved from [Link]

• Isomer Separation: Erowid. (n.d.). Analysis of Phenethylamine Precursors. Retrieved from [Link]

Sources

• 1. erowid.org [erowid.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2,5-Dimethoxy-1,3-dimethylbenzene

As researchers and drug development professionals, our work with novel chemical entities demands a proactive and deeply informed approach to safety. This guide provides essential, field-proven guidance on the selection and use of Personal Protective Equipment (PPE) for handling 2,5-Dimethoxy-1,3-dimethylbenzene. The principles and protocols outlined here are designed to create a self-validating system of safety, ensuring that every operational step is underpinned by a clear understanding of the material's potential hazards and the rationale for each protective measure.

Hazard Profile: Understanding the 'Why' Behind the Protocol

While comprehensive toxicological data for 2,5-Dimethoxy-1,3-dimethylbenzene may be limited, a robust safety protocol can be developed by examining the known hazards of structurally similar aromatic ethers. Compounds like 1,3-dimethoxybenzene and other substituted analogs are known to pose specific risks that dictate our PPE strategy.[1][2][3]

• Dermal Hazard (Skin): A primary concern with substituted dimethoxybenzenes is their potential to cause skin irritation.[1][3][4] Prolonged or repeated contact can defat the skin, leading to dryness, cracking, or dermatitis.[2][5] Therefore, preventing all skin contact is a critical control point.[4]

• Ocular Hazard (Eyes): These compounds are consistently classified as causing serious eye irritation.[1][3][4][6] Direct contact with the eyes, even from small splashes or airborne particles, can lead to significant discomfort and potential damage.[2]

• Respiratory Hazard (Inhalation): Vapors, mists, or dusts of dimethoxybenzene derivatives may cause respiratory tract irritation.[1][2][4][7] While the vapor pressure of this specific compound may be low, operations that could generate aerosols or dusts (e.g., heating, sonicating, weighing fine powder) elevate this risk.

• General Chemical Properties: Aromatic ethers can be combustible, and handling procedures should mitigate risks from ignition sources, especially when working with larger quantities or heating the substance.[1][8][9][10]

This hazard profile mandates a PPE ensemble that provides a complete barrier to dermal, ocular, and, when necessary, respiratory exposure.

Core PPE Recommendations and Operational Protocols

Effective chemical handling is a workflow, not just a single event. The following protocols integrate PPE selection with safe operational and disposal plans, providing a comprehensive safety system.

Step-by-Step Handling Workflow

The following diagram outlines the mandatory workflow for any procedure involving 2,5-Dimethoxy-1,3-dimethylbenzene. Adherence to this sequence is critical for minimizing exposure risk.

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• 8. Ethers | Health & Safety | Health and Safety Department [health-safety.ed.ac.uk]
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